1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

• CAS: 887587-59-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

This guide provides a comprehensive, technically-grounded walkthrough for the synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, a valuable building block in medicinal chemistry and drug discovery. The piperidine moiety is a privileged scaffold in numerous pharmaceuticals, and this specific derivative offers a strategic handle for further chemical modifications.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering not just a protocol, but a deeper understanding of the synthetic strategy and the rationale behind the experimental choices.

Introduction: The Significance of Substituted Piperidines

Piperidine and its derivatives are among the most prevalent heterocyclic scaffolds found in pharmaceuticals and natural products.[1][2] Their conformational flexibility and ability to engage in key binding interactions make them a cornerstone in the design of therapeutic agents targeting the central nervous system, cancer, and infectious diseases. The title compound, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, is a bespoke intermediate, featuring a protected piperidine nitrogen for controlled reactivity, a chiral center at the 2-position for potential stereospecific interactions, and a bromo-substituted phenylamino group that is ripe for cross-coupling reactions, enabling the exploration of a diverse chemical space.

Retrosynthetic Analysis and Strategic Approach

The synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine is most efficiently approached through a three-step sequence, commencing from commercially available 2-piperidinemethanol. This strategy ensures high yields, operational simplicity, and the use of well-established, reliable chemical transformations.

The key disconnection lies at the C-N bond formed between the piperidine methylene group and the 2-bromoaniline nitrogen. This bond is ideally constructed via a reductive amination reaction, a robust and widely used method for the formation of secondary amines.[3] This retrosynthetic approach is outlined below:

Caption: Retrosynthetic analysis of the target molecule.

Experimental Protocols

This section details the step-by-step methodologies for the synthesis, purification, and characterization of the target compound and its intermediates.

Step 1: Synthesis of 1-Boc-2-piperidinemethanol

The initial step involves the protection of the secondary amine of 2-piperidinemethanol with a tert-butyloxycarbonyl (Boc) group. This is a crucial manipulation to prevent unwanted side reactions in the subsequent oxidation step.

Protocol:

• To a stirred solution of 2-piperidinemethanol (1.0 eq) in dichloromethane (DCM), add triethylamine (1.5 eq).

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM to the reaction mixture at room temperature.

• Stir the reaction mixture for 16 hours at room temperature.

• Upon completion (monitored by TLC), quench the reaction with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield 1-Boc-2-piperidinemethanol as an oil, which can often be used in the next step without further purification.[4]

Reagent/Solvent	Molar Eq.	Purpose
2-Piperidinemethanol	1.0	Starting material
Dichloromethane (DCM)	-	Solvent
Triethylamine	1.5	Base to neutralize HCl byproduct
Di-tert-butyl dicarbonate (Boc₂O)	1.1	Boc-protecting agent

Step 2: Synthesis of 1-Boc-2-formylpiperidine

The second step is the oxidation of the primary alcohol of 1-Boc-2-piperidinemethanol to the corresponding aldehyde. A variety of mild oxidizing agents can be employed; Dess-Martin periodinane (DMP) is a reliable choice for this transformation due to its high selectivity and mild reaction conditions.

Protocol:

• Dissolve 1-Boc-2-piperidinemethanol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Add Dess-Martin periodinane (1.2 eq) portion-wise to the stirred solution at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Stir the mixture vigorously until the layers become clear.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 1-Boc-2-formylpiperidine.

Reagent/Solvent	Molar Eq.	Purpose
1-Boc-2-piperidinemethanol	1.0	Starting material
Dichloromethane (DCM)	-	Solvent
Dess-Martin Periodinane (DMP)	1.2	Oxidizing agent

Step 3: Synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

The final step is the reductive amination of 1-Boc-2-formylpiperidine with 2-bromoaniline. Sodium triacetoxyborohydride (STAB) is the reducing agent of choice for this transformation as it is mild, selective for the iminium ion, and tolerant of a wide range of functional groups.[3][5]

Protocol:

• To a solution of 1-Boc-2-formylpiperidine (1.0 eq) and 2-bromoaniline (1.1 eq) in anhydrous dichloroethane (DCE), add acetic acid (1.0 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM.

• Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the final product, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.[6]

Reagent/Solvent	Molar Eq.	Purpose
1-Boc-2-formylpiperidine	1.0	Aldehyde component
2-Bromoaniline	1.1	Amine component
Dichloroethane (DCE)	-	Solvent
Acetic Acid	1.0	Catalyst for imine formation
Sodium triacetoxyborohydride (STAB)	1.5	Reducing agent

Reaction Mechanism and Workflow Visualization

The reductive amination proceeds through a two-step sequence in a single pot: the formation of an iminium ion intermediate followed by its reduction.

Caption: The mechanism of reductive amination.

The overall experimental workflow can be visualized as a linear progression through the three key synthetic steps.

Caption: The experimental workflow for the synthesis.

Characterization of the Final Product

The structure and purity of the synthesized 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine should be confirmed by standard analytical techniques.

• ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the presence of all expected proton and carbon environments in the molecule. Key signals to look for include the Boc group protons, the aromatic protons of the bromoaniline moiety, and the protons of the piperidine ring and the methylene bridge. The number of signals and their splitting patterns will provide crucial structural information.[7][8][9]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the final product. The observed mass should correspond to the calculated exact mass of C₁₇H₂₅BrN₂O₂. The isotopic pattern characteristic of a bromine-containing compound should also be observed.[10]

• Purity Analysis: The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), depending on the compound's properties.

Conclusion

This guide has outlined a robust and reliable synthetic route to 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine. The described three-step sequence, involving N-Boc protection, mild oxidation, and a highly selective reductive amination, provides an efficient pathway to this valuable synthetic intermediate. The detailed protocols and mechanistic insights are intended to empower researchers in their efforts to synthesize this and related piperidine derivatives for applications in drug discovery and development.

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A Technical Guide to the Spectroscopic Characterization of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for the synthetic building block, tert-butyl 2-(((2-bromophenyl)amino)methyl)piperidine-1-carboxylate (1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine). As this compound is a key intermediate in pharmaceutical and materials science research, its unambiguous structural verification is paramount. This document outlines the theoretical basis and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the complete characterization of this molecule. Detailed experimental protocols are provided, alongside an in-depth interpretation of the predicted spectral data, establishing a benchmark for researchers working with this and structurally related compounds.

Introduction and Structural Rationale

The piperidine moiety is a ubiquitous scaffold in medicinal chemistry, found in numerous approved drugs.[1][2] Functionalization at the 2-position, particularly with aryl-amino side chains, provides a vector for exploring new chemical space. The title compound, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, combines several key structural features: a Boc-protected piperidine ring, which controls reactivity and influences conformation[3][4][5]; a chiral center at the C2 position; and a 2-bromoaniline moiety, which can serve as a handle for further cross-coupling reactions.

Given this structural complexity, a multi-technique spectroscopic approach is not merely confirmatory but essential for unequivocal identification. This guide will deconstruct the molecule's signature in ¹H NMR, ¹³C NMR, IR, and MS, explaining the causality behind the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of a molecule. Due to the rotational restriction around the carbamate C-N bond, Boc-protected piperidines can exhibit complex NMR spectra, sometimes showing doubled signals due to the presence of rotamers.[3][5]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The proton NMR spectrum is predicted to show distinct signals for the aromatic, piperidine, and Boc group protons. The integration of these signals will correspond to the number of protons in each environment.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Aromatic (4H)	6.60 - 7.50	m	4H	The protons on the bromophenyl ring will appear in the aromatic region, with their exact shifts influenced by the amino and bromo substituents.
NH (1H)	~4.5 - 5.5	br s	1H	The secondary amine proton often appears as a broad singlet. Its chemical shift can be variable and concentration-dependent.
Piperidine C2-H (1H)	~4.0 - 4.2	m	1H	This methine proton is adjacent to the nitrogen of the Boc group and the methylene bridge, leading to a downfield shift and complex multiplicity.
N-CH₂ (2H)	~3.0 - 3.5	m	2H	These diastereotopic protons of the methylene bridge will likely appear as a complex multiplet.
Piperidine C6-H (2H)	~2.8 - 3.0 & ~4.0	m	2H	The axial and equatorial protons at C6 are diastereotopic and will show distinct signals and coupling patterns.
Piperidine C3,C4,C5-H (6H)	1.20 - 1.90	m	6H	The remaining piperidine ring protons form a complex, overlapping multiplet in the aliphatic region.[6][7]
Boc -C(CH₃)₃ (9H)	~1.45	s	9H	The nine equivalent protons of the tert-butyl group will appear as a sharp singlet, a characteristic signature of the Boc protecting group.

Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃)

The ¹³C NMR spectrum will confirm the carbon backbone of the molecule, with key signals for the carbamate carbonyl and the aromatic carbons.

Carbon Assignment	Predicted δ (ppm)	Rationale
C=O (Boc)	~155	The carbamate carbonyl carbon is characteristically deshielded and appears significantly downfield.[8]
Aromatic C-Br	~110	The carbon directly attached to bromine is shielded compared to other aromatic carbons.
Aromatic C-N	~145	The carbon attached to the amino group is deshielded.
Aromatic C-H	115 - 135	The remaining four aromatic carbons will appear in this range.
C(CH₃)₃ (Boc)	~80	The quaternary carbon of the Boc group is a key identifier.
Piperidine C2	~55	The C2 carbon, being adjacent to two nitrogen atoms, is deshielded relative to other piperidine carbons.
N-CH₂	~45	The methylene bridge carbon.
Piperidine C6	~40	The C6 carbon adjacent to the Boc-protected nitrogen.
Piperidine C3, C4, C5	20 - 30	The remaining aliphatic carbons of the piperidine ring.
C(C H₃)₃ (Boc)	~28.5	The three equivalent methyl carbons of the Boc group appear as a strong signal.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Acquire spectra on a 400 MHz NMR spectrometer.[7][9]

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1.0 seconds.

  • Acquire 16 scans.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of 0 to 220 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2.0 seconds.

  • Acquire 1024 scans.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with an exponential multiplication (line broadening of 0.3 Hz for ¹H, 1.0 Hz for ¹³C) and Fourier transform. Phase and baseline correct the resulting spectra. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule.

Predicted IR Absorption Bands

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity	Functional Group
N-H Stretch	3350 - 3450	Medium	Secondary Amine[10][11]
C-H Stretch (Aromatic)	3010 - 3100	Medium	Aryl C-H
C-H Stretch (Aliphatic)	2850 - 2980	Strong	Piperidine & Boc C-H
C=O Stretch (Carbamate)	1680 - 1700	Strong	Boc Group[12]
C=C Stretch (Aromatic)	1580 - 1610	Medium	Aromatic Ring
C-N Stretch	1250 - 1350	Medium-Strong	Amine / Carbamate[10]

The presence of a strong absorption around 1690 cm⁻¹ is a definitive indicator of the Boc group's carbonyl. The N-H stretch of the secondary amine is also a key diagnostic peak.[10]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with isopropanol and performing a background scan.

• Sample Application: Place a small amount (1-2 mg) of the solid compound directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact. Collect the spectrum over a range of 4000 to 650 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16 scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the molecule. For this compound, the most critical feature will be the isotopic signature of bromine.

Predicted Mass Spectrum (Electrospray Ionization - ESI+)

• Molecular Ion (M+H)⁺: The molecule contains one bromine atom, which has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly a 1:1 natural abundance.[13] This will result in a characteristic pair of peaks for the protonated molecular ion, [M+H]⁺, separated by 2 m/z units and with roughly equal intensity.[13][14]

  • Molecular Formula: C₁₇H₂₅BrN₂O₂

  • Monoisotopic Mass (for ⁷⁹Br): 370.110 u

  • Expected [M+H]⁺ peak for ⁷⁹Br: m/z 371.1

  • Expected [M+H]⁺ peak for ⁸¹Br: m/z 373.1

• Key Fragmentation: A common fragmentation pathway for Boc-protected amines is the loss of the tert-butyl group (56 u) or isobutylene (56 u), and/or the entire Boc group (100 u).[15][16]

  • [M+H - C₄H₈]⁺: m/z 315.1 and 317.1

  • [M+H - Boc]⁺: m/z 271.1 and 273.1

The observation of this 1:1 isotopic doublet is definitive proof of the presence of a single bromine atom in the molecule and its fragments.[13]

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Use an ESI-Time of Flight (TOF) or Quadrupole mass spectrometer.

• Infusion: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition:

  • Operate in positive ion mode.

  • Set the mass scan range from m/z 100 to 500.[17]

  • Optimize source parameters (e.g., capillary voltage, drying gas temperature) to maximize the signal of the molecular ion.

• Data Analysis: Analyze the resulting spectrum for the [M+H]⁺ ion cluster and characteristic fragment ions.

Integrated Spectroscopic Workflow and Data Validation

The process of structural confirmation is a self-validating system where data from each technique corroborates the others. The workflow ensures a high degree of confidence in the final structural assignment.

Caption: Workflow for Spectroscopic Structure Verification.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a complete and unambiguous characterization of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine. The ¹H and ¹³C NMR spectra define the precise carbon-hydrogen framework and connectivity. IR spectroscopy rapidly confirms the presence of key functional groups, particularly the Boc-carbamate and the secondary amine. Finally, high-resolution mass spectrometry validates the molecular weight and elemental formula, with the characteristic 1:1 isotopic pattern for bromine serving as a definitive signature. This integrated approach ensures the structural integrity of the molecule, a critical requirement for its use in subsequent research and development.

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The Bromo-Phenylamino Piperidine Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Emergence of a Versatile Pharmacophore

The piperidine ring is a ubiquitous and privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and biologically active molecules.[1] Its conformational flexibility and ability to present substituents in defined three-dimensional space allow for precise interactions with a multitude of biological targets. Within this broad class of compounds, derivatives featuring a bromo-phenylamino moiety have garnered significant attention for their diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of the potential pharmacological profile of bromo-phenylamino piperidine derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies crucial for their evaluation. The strategic incorporation of a bromine atom on the phenylamino ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, often enhancing potency and modulating selectivity. This guide is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutics based on this promising chemical scaffold.

Pharmacological Profile: A Multifaceted Therapeutic Potential

Bromo-phenylamino piperidine derivatives have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates for the treatment of a range of diseases, from pain and inflammation to cancer and infectious diseases.

Analgesic and Anti-inflammatory Properties

A significant body of research has focused on the analgesic potential of bromo-phenylamino piperidine derivatives. Studies have shown that these compounds can exhibit potent analgesic effects, potentially mediated through interactions with the opioid receptor system and by modulating inflammatory pathways.[2]

Mechanism of Action: A Dual Approach to Pain Relief

The analgesic and anti-inflammatory effects of these derivatives appear to stem from a dual mechanism of action:

• Opioid Receptor Modulation: Molecular docking studies suggest that certain bromo-phenylamino piperidine derivatives can bind to opioid receptors, which are key targets for pain management. This interaction can trigger downstream signaling cascades that ultimately lead to a reduction in pain perception.[2]

• Inhibition of Inflammatory Mediators: These compounds have also been shown to interfere with the production of prostaglandins, which are key mediators of inflammation and pain. This is likely achieved through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins.

Figure 1: Potential dual mechanism of analgesic and anti-inflammatory action.

Quantitative Data on Analgesic and Antiplatelet Activity

The following table summarizes the in vitro activity of representative bromo-phenylamino piperidine derivatives.

Compound ID	Description	Target	Activity (IC50)	Reference
PD3	4-(4'-Bromo-phenyl)-4-hydroxy-1-[2-(3''-nitrophenyl)-2-oxo-ethyl]-piperidinium-bromide	Platelet Aggregating Factor	80 µM	[2]
PD5	4-(4'-Bromo-phenyl)-4-hydroxy-1-[2-(2'',4''-dimethoxy-phenyl)-2-oxo-ethyl]-piperidinium bromide	Platelet Aggregating Factor	0.06 mM	[2]

Anticancer Activity

Recent studies have highlighted the potential of piperidine derivatives as anticancer agents, and the inclusion of a bromo-phenylamino group can contribute to this activity.[3][4] These compounds can induce a senescence-like phenotype in cancer cells and exhibit antiproliferative effects.

Mechanism of Action: Inducing Cellular Senescence

The anticancer activity of these derivatives may involve the induction of cellular senescence, a state of irreversible cell cycle arrest. This is a promising therapeutic strategy as it can prevent the proliferation of cancer cells. The precise molecular mechanisms are still under investigation but may involve the modulation of key cell cycle regulators.

Quantitative Data on Anticancer Activity

Compound ID	Cancer Cell Line	Activity (EC50/IC50)	Reference
Compound 1	A375 (Melanoma)	EC50 = 1.24 µM, IC50 = 0.88 µM	[3]
Compound 34	A375 (Melanoma)	EC50 = 0.60 µM	[3]
Compound 27	A375 (Melanoma)	EC50 = 1.26 µM	[3]

Antimicrobial Properties

The bromo-phenylamino scaffold has also been explored for its potential in developing new antimicrobial agents. Phenylamino-substituted quinones, which share structural similarities, have shown activity against resistant bacterial strains.[1]

Mechanism of Action: Targeting Bacterial Processes

The antimicrobial mechanism of these compounds is an active area of research. It may involve the disruption of bacterial cell membranes, inhibition of essential enzymes, or interference with biofilm formation. The presence of the bromo-phenyl group can enhance the lipophilicity of the molecule, potentially facilitating its entry into bacterial cells.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of bromo-phenylamino piperidine derivatives can be achieved through various synthetic routes. A common approach involves the reaction of a piperidine precursor with a bromo-substituted aniline.[5][6]

Figure 2: Generalized synthetic workflow for bromo-phenylamino piperidine derivatives.

Structure-Activity Relationship (SAR) Insights:

• Substitution on the Phenyl Ring: The position and nature of the substituent on the phenyl ring are critical for activity. The presence of a bromine atom, particularly at the para-position, has been shown to be beneficial for analgesic activity.[2]

• Piperidine Ring Conformation: The stereochemistry and conformation of the piperidine ring play a crucial role in receptor binding and overall pharmacological activity.

• Substituents on the Piperidine Nitrogen: Modifications at the piperidine nitrogen can significantly impact potency and selectivity. This position is often a key point for introducing diversity and optimizing the pharmacokinetic properties of the molecule.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and pharmacological evaluation of bromo-phenylamino piperidine derivatives.

Synthesis of 4-(4'-Bromophenyl)piperidine[6]

• Dissolution: Dissolve 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol) in anhydrous methanol (20 mL) and triethylamine (2 mL).

• Catalyst Addition: Add Rh/C catalyst (0.060 g).

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (100 psi) and stir at room temperature for 24 hours.

• Filtration: Filter the mixture through a pad of Celite®.

• Concentration: Concentrate the filtrate to yield the title compound as a white solid.

In Vitro Pharmacological Assays

• Membrane Preparation: Prepare rat brain membranes and resuspend them in a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Incubation: Incubate the membranes with a radiolabeled opioid ligand (e.g., ³H-Sufentanil) and varying concentrations of the bromo-phenylamino piperidine derivative.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound, which is the concentration that inhibits 50% of the specific binding of the radioligand.

• Enzyme Preparation: Use purified ovine COX-1 or human recombinant COX-2.

• Reaction Mixture: Prepare a reaction mixture containing assay buffer, heme, and a fluorescent probe (e.g., Amplex™ Red).

• Inhibitor Incubation: Add the bromo-phenylamino piperidine derivative at various concentrations to the reaction mixture.

• Initiation: Initiate the reaction by adding arachidonic acid.

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for Amplex™ Red).

• Data Analysis: Calculate the percentage of COX inhibition and determine the IC50 value of the test compound.

Sources

• 1. Synthesis and evaluation of antibacterial and antibiofilm agents based on phenylamino-substituted 1,4-benzoquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-Vivo Models for Management of Pain [scirp.org]
• 3. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-(4'-Bromophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]
• 6. US20040171837A1 - Method for preparing 4-amino-4-phenylpiperidines - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine in Medicinal Chemistry

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance of the Piperidine Scaffold

The piperidine motif is a cornerstone of modern medicinal chemistry, embedded in the architecture of numerous pharmaceuticals and bioactive natural products.[1][2][3] Its prevalence stems from its ability to confer favorable physicochemical properties, such as aqueous solubility and metabolic stability, while providing a three-dimensional scaffold for precise pharmacophore presentation. The strategic functionalization of the piperidine ring is a key tactic in the optimization of lead compounds across a multitude of therapeutic areas, including oncology, neuroscience, and infectious diseases.[3][4]

This guide focuses on the synthesis and potential applications of a specific, functionalized piperidine building block: 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine . The presence of a Boc-protected nitrogen ensures controlled, sequential reactions, while the 2-aminomethyl substituent offers a vector for diversification. The 2-bromophenylamino moiety is of particular interest as the bromine atom serves as a versatile synthetic handle for further elaboration through cross-coupling reactions, enabling the exploration of a broad chemical space in drug discovery programs.

Synthetic Strategy: A Modular Approach via Buchwald-Hartwig Amination

The most direct and versatile route to 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine involves the palladium-catalyzed Buchwald-Hartwig amination.[5] This powerful C-N cross-coupling reaction allows for the efficient formation of an aryl-nitrogen bond between a primary amine and an aryl halide. The commercially available starting materials for this synthesis are 1-Boc-2-(aminomethyl)piperidine and 1-bromo-2-iodobenzene or 1,2-dibromobenzene.

Reaction Workflow Diagram

Caption: Workflow for the synthesis of the target compound.

Detailed Synthetic Protocol

This protocol is a representative procedure and may require optimization based on specific laboratory conditions and reagent purity.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Typical Quantity (for 1 mmol scale)
1-Boc-2-(aminomethyl)piperidine	370069-31-1	214.31 g/mol	1.0 mmol, 214 mg
1-Bromo-2-iodobenzene	583-55-1	282.91 g/mol	1.2 mmol, 339 mg
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	915.72 g/mol	0.02 mmol, 18.3 mg
XPhos	564483-18-7	476.61 g/mol	0.04 mmol, 19.1 mg
Sodium tert-butoxide (NaOt-Bu)	865-48-5	96.10 g/mol	1.4 mmol, 135 mg
Anhydrous Toluene	108-88-3	92.14 g/mol	10 mL

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd₂(dba)₃ (18.3 mg, 0.02 mmol), XPhos (19.1 mg, 0.04 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Reagent Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene (10 mL) via syringe, followed by 1-Boc-2-(aminomethyl)piperidine (214 mg, 1.0 mmol) and 1-bromo-2-iodobenzene (339 mg, 1.2 mmol).

• Reaction: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature and quench with saturated aqueous ammonium chloride (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Mechanism of the Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Medicinal Chemistry Applications: A Gateway to Novel Therapeutics

The structure of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine makes it a highly valuable intermediate for the synthesis of a diverse range of potential therapeutic agents. The 2-bromophenyl moiety is a key feature, allowing for subsequent functionalization via various cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck) to introduce a wide array of substituents and explore structure-activity relationships (SAR).

Potential Therapeutic Areas

Based on the pharmacological activities of structurally related piperidine derivatives, this building block could be instrumental in the development of agents for:

• Oncology: Many piperidine-containing molecules exhibit anticancer properties. The scaffold can be elaborated to target various kinases, proteases, or protein-protein interactions implicated in cancer progression.[3]

• Central Nervous System (CNS) Disorders: The piperidine ring is a common feature in drugs targeting CNS receptors and enzymes. Derivatives could be explored as potential treatments for neurodegenerative diseases, psychiatric disorders, and pain.[1][4]

• Anti-inflammatory Agents: The 2-aminomethylpiperidine scaffold is present in molecules with anti-inflammatory activity. Further derivatization could lead to potent inhibitors of inflammatory pathways.

• Antiviral and Antibacterial Agents: The structural diversity accessible from this intermediate allows for the design of novel compounds to combat infectious diseases.

Workflow for Library Synthesis

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. ijnrd.org [ijnrd.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine as a Synthetic Intermediate

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, present in a vast array of pharmaceuticals and biologically active compounds.[1][2][3] Its prevalence stems from its ability to confer favorable pharmacokinetic properties and to serve as a versatile framework for introducing diverse functionalities. Within the expansive family of piperidine derivatives, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine emerges as a particularly valuable synthetic intermediate. The strategic placement of a Boc-protected nitrogen, a bromo-functionalized aromatic ring, and a chiral center at the 2-position of the piperidine ring makes it a highly versatile building block for the synthesis of complex molecules, particularly those with therapeutic potential.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the applications of this intermediate. We will delve into its synthesis, key reactions, and provide detailed, field-proven protocols to facilitate its effective use in the laboratory.

Synthesis of the Intermediate

The synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine is typically achieved through a reductive amination reaction. This common and robust method involves the condensation of a primary amine with a ketone or aldehyde, followed by reduction of the resulting imine.

A general and reliable method for synthesizing the title compound involves the reaction between 1-Boc-2-piperidinecarboxaldehyde and 2-bromoaniline using a mild reducing agent such as sodium triacetoxyborohydride (STAB). STAB is often preferred due to its selectivity and tolerance of a wide range of functional groups.

Protocol: Synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

Materials:

• 1-Boc-2-piperidinecarboxaldehyde

• 2-Bromoaniline

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a solution of 1-Boc-2-piperidinecarboxaldehyde (1.0 eq) in anhydrous dichloromethane (DCM), add 2-bromoaniline (1.1 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Stir the reaction mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. The addition may cause some effervescence.

• Continue stirring the reaction at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Data Presentation:

Reactant	Molar Eq.
1-Boc-2-piperidinecarboxaldehyde	1.0
2-Bromoaniline	1.1
Sodium triacetoxyborohydride	1.5
Acetic Acid	0.1

Typical yields for this reaction are in the range of 70-90% after purification.

Key Applications and Synthetic Transformations

The utility of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine lies in the orthogonal reactivity of its functional groups. The Boc-protecting group allows for selective deprotection and further functionalization of the piperidine nitrogen. The aryl bromide is a versatile handle for a variety of powerful cross-coupling reactions, most notably the Buchwald-Hartwig amination and Suzuki coupling. Furthermore, the secondary amine can undergo various modifications.

Intramolecular Buchwald-Hartwig Amination for the Synthesis of Tetracyclic Systems

A primary application of this intermediate is its use in intramolecular Buchwald-Hartwig amination reactions to construct fused heterocyclic systems. This powerful palladium-catalyzed C-N bond-forming reaction allows for the cyclization of the secondary amine onto the bromophenyl ring, yielding a tetracyclic core structure that is prevalent in many biologically active molecules.[4][5]

The choice of palladium catalyst, ligand, and base is crucial for the success of this transformation.[6][7] Common catalyst systems include Pd(OAc)₂ or Pd₂(dba)₃ in combination with a bulky electron-rich phosphine ligand such as XPhos or RuPhos. A strong, non-nucleophilic base like sodium tert-butoxide or potassium tert-butoxide is typically employed.

Protocol: Intramolecular Buchwald-Hartwig Amination

Materials:

• 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene or Dioxane, anhydrous

• Schlenk tube or similar reaction vessel for inert atmosphere

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine (1.0 eq), Pd(OAc)₂ (0.02-0.05 eq), and XPhos (0.04-0.10 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous toluene or dioxane via syringe.

• Add sodium tert-butoxide (1.5-2.0 eq) to the mixture.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• After cooling to room temperature, dilute the reaction mixture with a suitable solvent like ethyl acetate and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired tetracyclic product.

Visualization of the Workflow:

Caption: Workflow for Intramolecular Buchwald-Hartwig Amination.

Suzuki Cross-Coupling for Aryl-Aryl Bond Formation

The aryl bromide moiety of the intermediate is an excellent substrate for Suzuki cross-coupling reactions, enabling the formation of a C-C bond between the bromophenyl ring and a variety of boronic acids or esters. This reaction is a cornerstone of modern organic synthesis due to its broad substrate scope and functional group tolerance.

This transformation allows for the introduction of diverse aryl or heteroaryl substituents at the 2-position of the phenylamino group, providing a straightforward route to a wide range of analogs for structure-activity relationship (SAR) studies in drug discovery.

Protocol: Suzuki Cross-Coupling Reaction

Materials:

• 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

• Arylboronic acid or ester (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or [Pd(dppf)Cl₂])

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent system (e.g., Dioxane/water, Toluene/ethanol/water)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a reaction vessel suitable for inert atmosphere techniques, combine 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine (1.0 eq), the arylboronic acid or ester (1.2 eq), and the palladium catalyst (0.01-0.05 eq).

• Add the base (2.0-3.0 eq).

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent system.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and add water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Visualization of the Reaction Pathway:

Caption: General scheme for Suzuki cross-coupling.

N-Deprotection and Further Functionalization

The Boc protecting group on the piperidine nitrogen can be readily removed under acidic conditions, typically with trifluoroacetic acid (TFA) in DCM or with HCl in an organic solvent. This deprotection unmasks the secondary amine of the piperidine ring, opening up a plethora of possibilities for further derivatization.

The newly liberated secondary amine can undergo reactions such as:

• Acylation: Reaction with acid chlorides or anhydrides to form amides.

• Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones.

• Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

This sequential functionalization strategy allows for the systematic modification of the piperidine core, which is a common approach in the optimization of lead compounds in drug discovery.

Protocol: Boc-Deprotection

Materials:

• Boc-protected piperidine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected piperidine derivative in DCM.

• Cool the solution in an ice bath.

• Slowly add trifluoroacetic acid (5-10 equivalents).

• Remove the ice bath and stir the reaction at room temperature.

• Monitor the reaction by TLC until the starting material is no longer visible.

• Carefully concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate solution to neutralize the excess acid.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected amine. The product may be obtained as a salt and may require further basification and extraction for certain applications.

Conclusion

1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine is a highly valuable and versatile intermediate in organic synthesis. Its strategically positioned functional groups provide access to a wide range of complex molecular architectures, particularly those of interest in pharmaceutical research. The protocols outlined in this document offer robust and reproducible methods for the synthesis and application of this key building block. By leveraging the power of modern synthetic methodologies such as the Buchwald-Hartwig amination and Suzuki cross-coupling, researchers can efficiently generate libraries of novel compounds for biological evaluation.

References

• O'Hagan, D. (2000). Piperidine and pyrrolidine alkaloids: a kaleidoscope of natural products. Journal of the Chemical Society, Perkin Transactions 1, (21), 3533-3551.
• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of medicinal chemistry, 57(24), 10257–10274.

• Vasudha Pharma Chem Limited. (n.d.). Piperidone & Piperidine Derivatives. Retrieved from [Link]

• U.S. Patent No. 5,489,689. (1996). Preparation of piperidine derivatives. Google Patents.
• Caddick, S., et al. (2005). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Tetrahedron, 61(46), 10845-10854.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7358.
• Frank, D., & Gergely, S. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998-1004.
• Kumar, A., et al. (2019). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 58B(1), 101-106.
• Google Patents. (n.d.). CN104311473A - Piperidine compound and preparation method thereof.
• Chen, J., et al. (2020). Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration.

• MDPI. (2023). Intramolecular Cyclization. Encyclopedia. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Piperidine nucleus in the field of drug discovery. Retrieved from [Link]

• Beilstein Journals. (2022). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Retrieved from [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. real.mtak.hu [real.mtak.hu]

Advanced Asymmetric Synthesis of Chiral Piperidine Scaffolds

Application Note & Protocol Guide

Executive Summary

The chiral piperidine moiety is a "privileged structure" in medicinal chemistry, serving as the core scaffold for numerous FDA-approved therapeutics, including Tofacitinib (JAK inhibitor) and Paroxetine (SSRI). However, the construction of piperidines with high enantiopurity remains a bottleneck in process chemistry due to the thermodynamic stability of the pyridine precursors and the difficulty in controlling stereochemistry during reduction.

This guide moves beyond standard textbook definitions to provide three field-validated protocols for synthesizing chiral piperidines. We prioritize methods that offer high enantiomeric excess (ee >95%), scalability, and functional group tolerance.

Core Challenges Addressed:

• Catalyst Deactivation: Pyridines strongly coordinate to metal centers, poisoning heterogeneous catalysts.

• Stereocontrol: Differentiating the enantiotopic faces of a planar pyridine ring.

• Regioselectivity: Functionalizing the

  -position of an existing piperidine ring.

Decision Framework: Selecting the Right Methodology

Before initiating synthesis, select the protocol based on your starting material and desired substitution pattern.

Figure 1: Strategic selection of synthetic route based on substrate availability and target complexity.

Method A: Iridium-Catalyzed Asymmetric Hydrogenation (Zhou Protocol)

Best For: Direct reduction of 2- or 2,3-substituted pyridines without auxiliary installation.

Mechanism & Rationale

The reduction of pyridines is challenging because the basic nitrogen poisons the catalyst. The Zhou modification utilizes Iodine (I₂) as a critical additive. The iodine likely forms a pyridinium iodide species in situ or modifies the pre-catalyst to form a highly active Ir(III)-hydride species, preventing catalyst deactivation [1].

Protocol

Reagents:

• Substrate: 2-phenylpyridine (1.0 mmol)

• Catalyst Precursor:

  (1.0 mol%)

• Ligand: (S)-MeO-Biphep (2.2 mol%)

• Additive:

  (5-10 mol%)

• Solvent: Toluene (anhydrous)

• Gas: Hydrogen (

  )

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox, mix

  (6.7 mg, 0.01 mmol) and (S)-MeO-Biphep (12.8 mg, 0.022 mmol) in toluene (2 mL). Stir for 30 mins to form the orange active complex.

• Substrate Addition: Add the pyridine substrate (1.0 mmol) and

  (12.7 mg, 0.05 mmol) to the catalyst solution.

• Pressurization: Transfer the vial to a high-pressure steel autoclave. Purge with

  three times.

• Reaction: Pressurize to 600-700 psi (40-50 bar) . Stir at room temperature (25-30°C) for 12–24 hours.

  • Note: Higher pressures favor the equilibrium towards the saturated ring.

• Workup: Release pressure carefully. Concentrate the solvent in vacuo.

• Purification: The residue is often a salt. Basify with saturated

  (aq) and extract with dichloromethane (DCM). Purify via silica gel chromatography (typically DCM/MeOH/NH₄OH).

Expected Results: 90-95% Yield, 90-98% ee.

Method B: Enantioselective -Lithiation (Beak/O’Brien Protocol)

Best For: Functionalizing an existing piperidine ring at the C2 (

) position. Ideal for introducing electrophiles that cannot survive hydrogenation.

Mechanism & Rationale

This method relies on Dynamic Thermodynamic Resolution (DTR) or kinetic deprotonation. The bulky base s-BuLi, complexed with the chiral diamine (-)-Sparteine (or the O’Brien surrogate), selectively removes one enantiotopic proton

to the nitrogen. The resulting organolithium species is configurationally stable at cryogenic temperatures and retains chirality upon electrophilic trapping [2].

Protocol

Reagents:

• Substrate: N-Boc-piperidine (1.0 equiv)

• Base: s-Butyllithium (1.3 equiv, 1.4 M in cyclohexane)

• Ligand: (-)-Sparteine (1.3 equiv) [Note: If unavailable, use O'Brien's (+)-sparteine surrogate]

• Electrophile: Trimethylsilyl chloride (TMSCl),

  , or .

• Solvent:

  (anhydrous)

Step-by-Step Workflow:

• Complex Formation: Flame-dry a Schlenk flask under Argon. Add (-)-Sparteine (1.3 mmol) and anhydrous

  (10 mL). Cool to -78°C .

• Base Addition: Dropwise add s-BuLi (1.3 mmol). Stir for 30 mins at -78°C to form the chiral base complex.

• Deprotonation: Add N-Boc-piperidine (1.0 mmol) dropwise.

  • Critical Step: Stir at -78°C for 4–6 hours . Shorter times result in lower yields; higher temperatures cause racemization.

• Trapping: Add the electrophile (e.g., TMSCl, 1.5 equiv) dropwise.

• Quench: Allow the mixture to warm to room temperature overnight. Quench with dilute HCl or saturated

  .

• Purification: Extract with

  . The N-Boc group remains intact.

Safety Warning: s-BuLi is pyrophoric. Use strict air-free techniques.

Method C: Biocatalytic Imine Reduction (IREDs)

Best For: Green synthesis, "difficult" substrates for metal catalysis, and preparation of Tofacitinib intermediates.[1]

Mechanism & Rationale

Imine Reductases (IREDs) catalyze the asymmetric reduction of cyclic imines. Unlike metal catalysts, enzymes operate under ambient pressure and temperature, avoiding the need for protecting groups on the nitrogen [3].

Protocol (Tofacitinib Intermediate Context)

Reagents:

• Substrate: 1-benzyl-4-methylpiperidin-3-one (or corresponding enamine/imine precursor).

• Enzyme: Engineered IRED (e.g., from Streptomyces sp.).

• Cofactor: NADP+ and Glucose Dehydrogenase (GDH) for recycling.

• Buffer: Potassium Phosphate (KPi), pH 7.0.

Step-by-Step Workflow:

• Buffer Prep: Prepare 100 mM KPi buffer (pH 7.0) containing 1.5 equiv Glucose (for cofactor recycling).

• Reaction Mix: Add substrate (dissolved in 5% DMSO), NADP+ (1 mM), GDH (5 U/mL), and the IRED enzyme (2-5 mg/mL crude lysate or purified protein).

• Incubation: Shake at 30°C, 180 rpm for 24 hours.

• Workup: Basify with NaOH to pH 10. Extract with Methyl tert-butyl ether (MTBE).

• Analysis: Check conversion via HPLC.

Advantages: This route was pivotal in the optimized synthesis of Tofacitinib, achieving >99% ee and eliminating heavy metal waste [4].

Comparative Data Analysis

Feature	Ir-Catalyzed Hydrogenation (Zhou)	-Lithiation (Beak/O'Brien)	Biocatalysis (IRED)
Stereocontrol (ee)	90–98%	85–95%	>99%
Atom Economy	High	Moderate (Stoichiometric base/ligand)	High
Scalability	High (Industrial standard)	Low/Medium (Cryogenic limits)	High (Fermentation)
Substrate Scope	2-Substituted Pyridines	N-Boc Piperidines	Cyclic Imines/Ketones
Key Limitation	High Pressure (50 bar)	Pyrophoric reagents (-78°C)	Enzyme availability

Troubleshooting & Optimization

Pathway Analysis: Catalyst Deactivation

The primary failure mode in Method A is catalyst poisoning.

Figure 2: Role of Iodine in preventing catalyst deactivation during pyridine hydrogenation.

Common Issues:

• Low Conversion (Method A): Increase

  pressure or add 10 mol% acetic acid to protonate the product (preventing product inhibition).

• Low ee (Method B): Ensure temperature is strictly maintained at -78°C. Warmer temperatures allow the organolithium aggregate to racemize.

• Emulsions (Method C): Biocatalytic reactions often form emulsions during extraction. Use centrifugation or add brine to break the phase.

References

• Wang, D.-S., Chen, Q.-A., Lu, S.-M., & Zhou, Y.-G. (2012).[2] Asymmetric Hydrogenation of Heteroarenes and Arenes. Chemical Reviews, 112(5), 2557–2590. Link

• Beak, P., & Lee, W. K. (1994).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Piperidines. Journal of Organic Chemistry, 59, 276-277. Link

• Mangas-Sanchez, J., et al. (2017). Asymmetric Synthesis of Chiral Amines by Combining Transaminase and Imine Reductase Catalysis. Chemistry – A European Journal, 23(7), 1540-1544. Link

• Huffman, M. A., et al. (2019). Design of an in vitro biocatalytic cascade for the manufacture of islatravir. Science, 366(6470), 1255-1259. (Contextual reference for industrial cascade scaling). Link

• Glorius, F., et al. (2004). Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition, 43, 2859. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pcliv.ac.uk [pcliv.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of Substituted Piperidines

Welcome to the Technical Support Center for the synthesis of substituted piperidines. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the synthesis of this critical heterocyclic motif. Piperidine and its derivatives are foundational scaffolds in a multitude of pharmaceuticals, making their efficient and controlled synthesis a paramount concern in medicinal chemistry.[1] This resource aims to provide not only solutions to common problems but also the underlying mechanistic reasoning to empower you to optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to substituted piperidines and what are their primary associated side reactions?

A1: The primary strategies for constructing the piperidine ring include the hydrogenation of pyridine precursors, reductive amination, and various cyclization strategies such as the aza-Diels-Alder reaction.[2][3] Each of these methods is powerful, but they are also prone to specific side reactions.

• Hydrogenation of Pyridines: A classic and widely used method. The primary challenges are incomplete reduction, leading to piperidine/pyridine mixtures that can form azeotropes, and catalyst poisoning.[2]

• Reductive Amination: This versatile "one-pot" reaction involving a dicarbonyl compound and an amine can be plagued by low yields if not properly optimized.[2]

• Aza-Diels-Alder Reaction: A powerful tool for stereocontrolled synthesis, but it can suffer from poor stereoselectivity if the reaction proceeds through a stepwise pathway instead of a concerted one.[2]

• N-Alkylation: A common method for functionalizing the piperidine nitrogen, but it is highly susceptible to over-alkylation, resulting in the formation of quaternary ammonium salts.[4]

Troubleshooting Guides

This section is designed to provide direct answers and actionable protocols for specific issues you may encounter in the laboratory.

Issue 1: Formation of a Quaternary Ammonium Salt as a Major Byproduct in N-Alkylation Reactions

Causality: The formation of a quaternary ammonium salt indicates over-alkylation of the piperidine nitrogen. This is a common side reaction, particularly when using highly reactive alkylating agents.[4] The desired secondary or tertiary amine product is still nucleophilic and can react with another equivalent of the alkylating agent.

Recommended Solutions:

• Control Stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent. A common ratio is 1.1 to 1.2 equivalents of piperidine to 1 equivalent of the alkyl halide.[4]

• Slow Addition: Add the alkylating agent to the reaction mixture slowly, ideally using a syringe pump. This maintains a low concentration of the alkylating agent, favoring mono-alkylation.[4][5]

• Lower Temperature: Running the reaction at a lower temperature can help to control the reaction rate and reduce the likelihood of over-alkylation.[4]

• Choice of Base: If a base is required to scavenge the acid formed during the reaction, use a non-nucleophilic base such as potassium carbonate (K₂CO₃), triethylamine (Et₃N), or N,N-diisopropylethylamine (DIPEA).[4]

Experimental Protocol: N-Alkylation of Piperidine with Controlled Stoichiometry

• To a magnetically stirred solution of piperidine (1.2 equivalents) in anhydrous acetonitrile (0.1 M), add the alkyl bromide (1.0 equivalent) dropwise over several hours at room temperature under a dry nitrogen atmosphere.[5]

• Monitor the reaction progress by TLC or GC-MS.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Partition the residue between diethyl ether and a saturated aqueous solution of sodium bicarbonate to neutralize any ammonium salt and extract the free amine into the organic phase.[5]

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude N-alkylated piperidine.

• Purify the product by flash column chromatography or distillation.

Logical Workflow for Troubleshooting Over-alkylation

Caption: Troubleshooting workflow for over-alkylation in N-alkylation of piperidines.

Issue 2: Poor Stereoselectivity in the Synthesis of Substituted Piperidines

Causality: The stereochemical outcome of piperidine synthesis is highly dependent on the reaction mechanism. For instance, in the aza-Diels-Alder reaction, a stepwise Mannich-Michael pathway can compete with the desired concerted [4+2] cycloaddition, leading to a mixture of diastereomers.[2] The choice of catalyst, solvent, and temperature can significantly influence which pathway is favored.

Recommended Solutions:

• Optimize Catalyst: The choice of catalyst can influence the reaction pathway and, therefore, the stereochemical outcome. For example, in some reactions, organocatalysts may offer better stereocontrol than strong Lewis acids.[2]

• Use of Chiral Auxiliaries or Catalysts: Employing a chiral auxiliary on one of the reactants or using a chiral catalyst can induce stereoselectivity.[6]

• Solvent and Temperature Screening: The polarity of the solvent and the reaction temperature can affect the transition state energies of competing pathways. A systematic screen of these parameters is often necessary.

• Substrate Control: The inherent stereochemistry of the starting materials can be used to direct the stereochemistry of the product in a process known as chiral pool synthesis.[6]

Data Presentation: Catalyst Effects on Diastereoselectivity

Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)
Lewis Acid A	Dichloromethane	-78	60:40
Lewis Acid B	Toluene	0	85:15
Organocatalyst C	Acetonitrile	25	>95:5

Experimental Protocol: Stereoselective Three-Component Vinylogous Mannich-Type Reaction

Inspired by biosynthetic pathways, a stereoselective three-component vinylogous Mannich-type reaction (VMR) can be employed to synthesize multi-substituted chiral piperidines.[7]

• In a flame-dried flask under an inert atmosphere, dissolve the chiral α-methyl benzylamine (1.0 eq) and the desired aldehyde (1.1 eq) in dichloromethane at -78 °C.[7]

• Add Sn(OTf)₂ (1.0 eq) and stir for 30 minutes to form the chiral aldimine in situ.[7]

• Add 1,3-bis-trimethylsily enol ether (1.2 eq) and allow the reaction to slowly warm to 0 °C.[7]

• Monitor the reaction by TLC. Upon completion, quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• The resulting chiral 2,3-dihydropyridinone can be purified by column chromatography and subsequently reduced with stereocontrol to the desired piperidine derivative.[7]

Logical Relationship: Factors Influencing Stereoselectivity

Caption: Key factors influencing the stereochemical outcome of piperidine synthesis.

Issue 3: Difficulty in Separating Piperidine from Pyridine Impurity

Causality: Piperidine and pyridine form a constant boiling azeotropic mixture, making complete separation by simple fractional distillation challenging.[2] This azeotrope consists of approximately 92% piperidine and 8% pyridine by weight and boils at around 106.1°C under atmospheric pressure.[2]

Recommended Solutions:

• Azeotropic Distillation with Water: While not always completely effective, azeotropic distillation with water can help to break the piperidine-pyridine azeotrope.

• Selective Salt Formation: A more effective method is to exploit the difference in basicity between piperidine and pyridine. Piperidine is a stronger base and will selectively react with carbon dioxide to form a solid carbonate salt, while the less basic pyridine will not.[8]

Experimental Protocol: Purification of Piperidine via Carbonate Salt Formation

• Dissolve the crude piperidine containing pyridine impurity in a suitable organic solvent such as diethyl ether.

• Bubble carbon dioxide (CO₂) gas through the solution. Piperidine will selectively precipitate as solid piperidine carbonate.[8]

• Cool the mixture to ensure complete precipitation and collect the solid salt by filtration.[8]

• To liberate the free piperidine, suspend the filtered carbonate salt in water and add a strong base, such as sodium hydroxide (NaOH).[8]

• Extract the liberated piperidine into an organic solvent (e.g., diethyl ether).

• Dry the organic layer over a suitable drying agent (e.g., KOH pellets), filter, and remove the solvent under reduced pressure to yield purified piperidine.[8]

Experimental Workflow: Purification via Selective Salt Formation

Caption: Workflow for the purification of piperidine from pyridine via selective carbonate salt formation.

References

• BenchChem. (2025). Common challenges in working with piperidine-based compounds.
• BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Efficient Synthesis of Substituted Piperidines.
• Martelli, G., et al. (2021). Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. Green Chemistry, 23, 8096-8107.
• Zhang, J., & Schmalz, H.-G. (2012). A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols.
• Yang, Y. (2015). Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Organic & Biomolecular Chemistry, 13(12), 3669-3675.
• BenchChem. (2025). Technical Support Center: Stereoselective Piperidine Synthesis.
• O'Brien, P. (2002). Stereoselective Synthesis of Piperidines.
• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026).
• ScienceMadness Discussion Board. (2018). Substitute for piperidine in this reaction.
• Ivanenkov, Y. A., et al. (2021).
• Scripps Research Institute. (2024). New modular strategy reduces piperidine synthesis steps for pharmaceuticals.
• ResearchGate. (2017).

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA14418J [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Suzuki Coupling with Bromoanilines

Welcome to the technical support hub for Suzuki-Miyaura cross-coupling reactions involving bromoaniline substrates. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize these crucial C-C bond-forming reactions. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and achieve high-yield, reproducible results.

The Suzuki coupling is a cornerstone of modern organic synthesis due to its versatility and functional group tolerance.[1] However, bromoanilines, particularly those with electron-donating amino groups or challenging substitution patterns, can present unique obstacles.[2][3] This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent and challenging problems encountered during the Suzuki coupling of bromoanilines. Each entry details the potential causes and provides a logical, step-by-step workflow to diagnose and solve the issue.

Q1: Why am I observing low to no conversion of my bromoaniline starting material?

This is the most common issue. A stalled reaction can be attributed to several factors, ranging from reagent quality to suboptimal catalytic conditions. The primary suspect is often an inefficient catalytic cycle, specifically a slow oxidative addition step.[4]

Underlying Causes & Mechanistic Insight:

• Inactive Catalyst: The active catalyst in the Suzuki reaction is a Pd(0) species.[4] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), it must be reduced in situ. If this reduction is inefficient, the catalytic cycle never begins. Furthermore, palladium catalysts, especially those in solution or older "stable" Pd(0) sources like Pd(PPh₃)₄, can degrade over time.[5]

• Poor Ligand Choice: The ligand is not just a spectator; it modulates the electronic and steric properties of the palladium center.[6][7] Bromoanilines are relatively electron-rich, which can make the initial oxidative addition step sluggish.[3] An insufficiently electron-rich ligand will fail to promote this key step.[4]

• Suboptimal Base or Solvent: The base plays a crucial role in activating the boronic acid for transmetalation.[7][8] Its effectiveness is highly dependent on the solvent system. An inappropriate base/solvent combination can lead to poor solubility of the base or inefficient boronate formation, halting the reaction.[7]

• Low Reaction Temperature: Like most chemical reactions, Suzuki couplings have an activation energy barrier. Insufficient thermal energy can result in impractically slow reaction rates.

Troubleshooting Workflow:

To systematically address low conversion, a screening approach is recommended. The following workflow provides a logical progression from simple checks to more comprehensive optimization.

Caption: A systematic workflow for troubleshooting low conversion in Suzuki couplings.

Recommended Starting Conditions for Screening:

For a typical bromoaniline, especially one that is sterically hindered or electronically deactivated, a robust starting point is crucial. Modern dialkylbiaryl phosphine ligands have made these challenging couplings more routine.[9]

Component	Recommendation	Rationale
Pd Precatalyst	Buchwald G3 or G4 Palladacycle (1-2 mol%)	Air- and moisture-stable precatalysts that reliably generate the active Pd(0)L species, improving reproducibility.[2]
Ligand	SPhos or XPhos (1.1-1.2 eq. to Pd)	Bulky, electron-rich phosphines that accelerate the rate-limiting oxidative addition and promote reductive elimination.[4][9]
Base	K₃PO₄ (2-3 equivalents)	A strong, effective base for a wide range of substrates. Grinding it to a fine powder can improve results.[3][9]
Solvent	Dioxane/H₂O (e.g., 10:1) or Toluene/H₂O	Aprotic organic solvents are standard. A small amount of water often accelerates the reaction and aids in dissolving the base.[4][7]
Temperature	80-110 °C	Provides sufficient energy for the reaction without promoting excessive side reactions.

Q2: My reaction is producing a significant amount of debrominated aniline (Ar-H). How can I prevent this side reaction?

Debromination, or hydrodehalogenation, is a competing pathway where the bromine atom is replaced by a hydrogen atom. This side reaction arises from the formation of a palladium-hydride (Pd-H) species.[10]

Underlying Causes & Mechanistic Insight:

• Source of Hydride: The Pd-H species can be generated from several sources:

  • Bases/Solvents: Amine bases or alcohol solvents can be oxidized by the palladium complex to generate Pd-H.[4]

  • Water: Trace amounts of water can react with the palladium complex.[10]

  • Boronic Acid Impurities: Protodeboronation of the boronic acid can generate a hydride source.

• Slow Transmetalation: If the desired transmetalation step is slow, the Ar-Pd-Br intermediate has a longer lifetime, increasing the probability of reacting with a hydride source to form Ar-Pd-H. This intermediate then undergoes reductive elimination to yield the undesired Ar-H byproduct.[10]

Caption: Competing pathways of productive coupling versus debromination.

Troubleshooting Strategies:

• Use High-Purity Boronic Acid/Esters: Impurities in boronic acids are a common culprit. Consider using more stable boronate esters (e.g., pinacol or MIDA esters) which are less prone to decomposition.[4][11]

• Choose a Non-Coordinating, Milder Base: If using a strong base like an alkoxide, consider switching to an inorganic base like K₃PO₄ or K₂CO₃. These are less likely to act as hydride donors.[10]

• Employ Anhydrous Conditions: Thoroughly dry all solvents and reagents. Perform the reaction under a rigorously inert atmosphere (Argon or Nitrogen) to minimize exposure to moisture.

• Accelerate the Forward Reaction: The best way to outcompete a side reaction is to speed up the desired reaction. Using a more active catalyst system (e.g., a Buchwald palladacycle with SPhos) can accelerate transmetalation and reductive elimination, minimizing the lifetime of intermediates that lead to debromination.[10]

Frequently Asked Questions (FAQs)

Q: What is the general reactivity order for aryl halides in Suzuki couplings? A: The reactivity order is governed by the C-X bond strength and is generally I > Br > OTf >> Cl.[6] Bromoanilines represent a good balance of reactivity and cost, making them very common substrates.

Q: Why is degassing the reaction mixture important? A: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species and can also promote the unwanted homocoupling of the boronic acid reagent. Removing dissolved oxygen by degassing (e.g., via freeze-pump-thaw cycles or by bubbling an inert gas through the solvent) is critical for reproducibility and high yields.

Q: Can I use an unprotected bromoaniline? A: Yes, in many cases. Modern catalyst systems often tolerate the free amine.[2] However, the -NH₂ group can sometimes coordinate to the palladium center, potentially inhibiting the reaction. If you suspect this is an issue, temporary protection of the amine (e.g., as a Boc-carbamate or an amide) may be necessary. A recent study specifically highlights the use of CataXCium A Pd G3 as a uniquely effective catalyst for couplings on unprotected ortho-bromoanilines.[2]

Q: How do I choose between different phosphine ligands? A: Ligand choice is critical.

• For electron-rich bromoanilines or sterically hindered substrates: Use bulky, electron-rich dialkylbiaryl phosphine ligands like SPhos, XPhos, or RuPhos. These accelerate the oxidative addition step.[4][5]

• For simple, unhindered bromoanilines: Traditional ligands like triphenylphosphine (PPh₃) may suffice, but modern ligands often provide better results and reliability.[6]

Experimental Protocols

General Protocol for Catalyst/Ligand Screening with a Bromoaniline

This protocol provides a framework for optimizing the reaction conditions on a small scale.

Materials:

• Bromoaniline (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd)

• Ligand (e.g., SPhos, 0.022 mmol, 2.2 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

• Anhydrous, degassed water (0.5 mL)

Procedure:

• To a flame-dried Schlenk tube or reaction vial containing a magnetic stir bar, add the bromoaniline, arylboronic acid, base, palladium precatalyst, and ligand under an inert atmosphere (e.g., in a glovebox).

• Add the degassed solvent and water via syringe.

• Seal the vessel and place it in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Stir the reaction vigorously for the allotted time (e.g., 4-24 hours).

• Monitor the reaction progress by TLC, GC-MS, or LC-MS by taking small aliquots.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. Suzuki Coupling. Retrieved from [Link]

• Mampreian, C. C., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC. Retrieved from [Link]

• Wikipedia. Suzuki reaction. Retrieved from [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. Retrieved from [Link]

• Myers, A. The Suzuki Reaction - Chem 115. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Retrieved from [Link]

• El-Shall, M. S., et al. (2011). Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. ACS Publications. Retrieved from [Link]

• Vasile, L., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). The Suzuki reaction of 4-bromoaniline with aryl boronic acids. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Vasile, L., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Retrieved from [Link]

• Bellina, F., et al. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Retrieved from [Link]

• ResearchGate. (n.d.). Output of micellar Suzuki cross-coupling between mono-bromoanilines and thienyl boronic acids. Retrieved from [Link]

• Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved from [Link]

• Shiota, H., et al. (2015). Palladium on Carbon-Catalyzed Suzuki-Miyaura Coupling Reaction Using an Efficient and Continuous Flow System. MDPI. Retrieved from [Link]

• Wang, L., et al. (2015). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC. Retrieved from [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Overcoming Steric Hindrance in C-N Bond Formation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for C-N bond formation. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when coupling sterically demanding substrates. Steric hindrance, the spatial arrangement of atoms that obstructs a chemical reaction, is a primary obstacle in forming C-N bonds, particularly when dealing with ortho-substituted aryl halides, secondary amines, or α-branched primary amines.[1][2][3] This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to diagnose and solve common issues, grounded in mechanistic principles and field-proven strategies.

Section 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial problems encountered during sterically challenging C-N cross-coupling reactions.

Q1: My Buchwald-Hartwig amination is failing with a bulky amine and a hindered aryl halide (e.g., no product, low yield). What are the first factors to investigate?

When a C-N coupling reaction fails, a systematic review of the four core components is the most effective troubleshooting approach: the palladium source and ligand, the base, the solvent, and the temperature.[4][5]

• Catalyst & Ligand System: This is the most critical factor for sterically demanding substrates.[6] The initial choice of ligand may be unsuitable. Standard ligands like Xantphos can be ineffective for highly congested couplings.[5] For hindered partners, the catalyst system must facilitate both the oxidative addition of the aryl halide and the final reductive elimination. This typically requires ligands that are both electron-rich and bulky.[7] Consider switching to a more specialized "Buchwald ligand" such as BrettPhos, RuPhos, or CPhos, which are designed for these challenging transformations.[8] Using modern palladium precatalysts (e.g., G3 or G4 precatalysts) can also improve catalyst activation and consistency over traditional sources like Pd(OAc)₂ or Pd₂(dba)₃.[8]

• Base Selection: The base's role is to deprotonate the amine, but its strength and solubility are critical.[4] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are often required.[4] However, if your substrates contain base-sensitive functional groups (esters, nitriles, ketones), these strong bases can cause side reactions.[8][9] In such cases, weaker inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be necessary, often requiring higher temperatures.[8][10]

• Solvent Choice: The solvent influences the solubility of all components and can stabilize key intermediates in the catalytic cycle.[4] Toluene, dioxane, and THF are the most common solvents.[4][11] For highly polar substrates or bases, more polar aprotic solvents like DMF or DMSO might improve solubility, but they can also impact catalyst activity.

• Temperature: Increased reaction temperature provides the activation energy needed to overcome steric barriers.[6] Many couplings with hindered substrates require heating, often between 80-110 °C.[11] If the initial reaction at a lower temperature fails, incrementally increasing the temperature is a standard optimization step. However, be aware that excessive heat can promote side reactions like β-hydride elimination or catalyst decomposition.[6]

Q2: How do I select the optimal ligand for my specific sterically hindered coupling?

Ligand choice is not one-size-fits-all and depends on the nature of both the electrophile (aryl halide) and the nucleophile (amine). The goal is to use a ligand that is bulky enough to promote reductive elimination but not so bulky that it prevents the amine from coordinating to the palladium center.

• For Hindered Primary and Secondary Amines: Biaryl phosphine ligands (Buchwald ligands) are the gold standard. Ligands like BrettPhos and RuPhos are exceptionally effective. BrettPhos, for instance, shows excellent selectivity for the arylation of primary amines and is a great starting point.[8] For particularly challenging α-branched secondary amines, newly designed ligands that suppress side reactions like β-hydride elimination may be necessary.[12]

• For Aryl Chlorides: Activating aryl chlorides, which are less reactive than bromides or iodides, requires highly electron-rich ligands to facilitate the difficult oxidative addition step.[7] Bulky, electron-rich alkylphosphines (e.g., P(tBu)₃) or specialized biaryl phosphine ligands are often required.[7][11] N-Heterocyclic Carbenes (NHCs) are also a powerful alternative to phosphines, as their strong σ-donating ability enhances catalyst activity.

• For Substrates with Sensitive Functional Groups: If your substrate cannot tolerate strong bases, you may need a ligand system that is highly active at lower temperatures or with weaker bases. Some modern ligand systems are designed to be effective even with mild bases like potassium carbonate.[9]

Below is a summary table to guide your initial ligand screen.

Ligand Class	Example Ligands	Best For...	Key Characteristics
Biaryl Monophosphines	RuPhos, BrettPhos, XPhos	Sterically hindered primary/secondary amines, aryl chlorides.[8]	Highly active, bulky, and electron-rich. Promotes both oxidative addition and reductive elimination.
Dialkylphosphinobiphenyls	DavePhos, SPhos	General-purpose for a wide range of amines and aryl halides.	Robust and versatile, often a good starting point for optimization.
N-Heterocyclic Carbenes (NHCs)	IPr, PEPPSI™ precatalysts	Activating unreactive electrophiles like aryl chlorides.[8]	Strong σ-donors, form very stable complexes with palladium.
Chelating Diphosphines	BINAP, Xantphos	Less hindered substrates; sometimes used in intramolecular reactions.[11]	Can be less effective for intermolecular couplings of bulky substrates due to rigid bite angles.

Q3: I'm observing significant side products like hydrodehalogenation or diaryl ether formation. What is the cause and the solution?

Side product formation often provides clues about what is going wrong in the catalytic cycle.

• Hydrodehalogenation (Ar-X → Ar-H): This occurs when the aryl halide is reduced instead of coupled. It can be caused by β-hydride elimination from certain ligands or substrates, or from reactions involving water or other proton sources.

  • Solution: Ensure strictly anhydrous and anaerobic conditions. Degas your solvent thoroughly.[8] Switching to a ligand less prone to β-hydride elimination can also solve the issue.[8]

• Alkoxide Base Coupling / Ether Formation (Ar-X + tBuO⁻ → Ar-OtBu): This happens when the alkoxide base (like NaOtBu) acts as a nucleophile and couples with the aryl halide. This is a common problem with sterically hindered or weakly nucleophilic amines, as the desired amination reaction is slow.[8][12]

  • Solution: Switch to a non-nucleophilic base like LHMDS or a weaker carbonate or phosphate base.[8] Alternatively, using a catalyst system that accelerates the rate of amination can outcompete the undesired ether formation.[12]

• Homocoupling (Ar-X + Ar-X → Ar-Ar): This side reaction is often caused by the presence of oxygen.

  • Solution: Ensure the reaction is thoroughly purged with an inert gas (Argon or Nitrogen) and that all solvents are properly degassed.[8]

Section 2: In-Depth Troubleshooting & Alternative Strategies

Guide 1: Troubleshooting the Buchwald-Hartwig Catalytic Cycle

When standard optimizations fail, a deeper look at the catalytic cycle can help diagnose the problem.

Figure 2: Troubleshooting workflow for a failing C-N coupling reaction.

References

• 6

• 11

Sources

• 1. api.pageplace.de [api.pageplace.de]
• 2. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 3. researchgate.net [researchgate.net]
• 4. uwindsor.ca [uwindsor.ca]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Troubleshooting Boc-Deprotection of Complex Piperidines

Welcome to the technical support center for the Boc-deprotection of complex piperidine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this common but often challenging transformation. Here, we address specific issues encountered during experimental work, providing in-depth, field-proven insights and solutions.

Frequently Asked Questions (FAQs)

Q1: My Boc-deprotection reaction is sluggish or incomplete. What are the primary causes and how can I drive it to completion?

A1: Incomplete deprotection is a frequent hurdle, often stemming from insufficient acid strength, steric hindrance, or suboptimal reaction conditions.[1]

Common Causes & Solutions:

• Insufficient Acid Strength: The stability of the Boc group necessitates a sufficiently acidic environment for efficient cleavage.[2] If you are observing a slow or stalled reaction with standard conditions (e.g., 20-50% TFA in DCM), a stepwise increase in acid concentration is recommended.[1][3]

• Steric Hindrance: Complex piperidines often feature bulky substituents near the nitrogen atom, which can sterically shield the Boc group from the acid catalyst.[4]

• Reaction Temperature: While many Boc deprotections proceed readily at room temperature, gentle heating (e.g., to 40-50°C) can often overcome the activation energy barrier for sterically hindered substrates.[3][4] However, caution is advised as higher temperatures can promote side reactions.[4]

Troubleshooting Workflow:

Caption: Decision workflow for addressing incomplete Boc-deprotection.

Q2: I'm observing significant side product formation. What are the likely side reactions and how can I mitigate them?

A2: The primary culprit behind side product formation is the generation of the reactive tert-butyl cation during the deprotection process.[5][6] This electrophilic species can be trapped by various nucleophiles present in the reaction mixture, leading to unwanted alkylation of your target molecule or other sensitive functional groups.[3][6]

Common Side Reactions and Mitigation Strategies:

Side Reaction	Mitigation Strategy	Experimental Protocol
tert-Butylation of Nucleophilic Residues	Use of scavengers to trap the tert-butyl cation.[3]	Add scavengers such as triisopropylsilane (TIS), thioanisole, or anisole to the reaction mixture.[3] A common cocktail is 95:2.5:2.5 TFA/Water/TIS.[1]
Trifluoroacetylation	Use a non-TFA acid source for deprotection.	Switch to 4M HCl in 1,4-dioxane or ethyl acetate for the deprotection step.[6][7]
Epimerization of Chiral Centers	Employ milder reaction conditions and monitor the reaction closely.	Run the deprotection at 0°C and carefully track the reaction progress by TLC or LC-MS to avoid prolonged exposure to acidic conditions.[8]

Q3: My complex piperidine contains other acid-labile functional groups. How can I selectively deprotect the Boc group?

A3: Achieving selective Boc-deprotection in the presence of other acid-sensitive groups is a common challenge in multi-step synthesis.[9] The key is to exploit the differences in acid lability between the protecting groups.

Orthogonal Protecting Group Strategies:

The concept of orthogonal protection is crucial here, where different protecting groups can be removed under distinct conditions without affecting others.[9][10]

• Boc vs. Trityl (Trt): The Trityl group is significantly more acid-labile and can be selectively removed with very mild acidic conditions (e.g., 1% TFA) in the presence of a Boc group.[9]

• Boc vs. Cbz (Carboxybenzyl): The Cbz group is stable to the acidic conditions used for Boc deprotection but is readily cleaved by catalytic hydrogenolysis, making them an excellent orthogonal pair.[9]

• Boc vs. Silyl Ethers (e.g., TBDMS, TIPS): Silyl ethers are typically removed with fluoride sources (e.g., TBAF) or under different acidic conditions, allowing for selective Boc cleavage.[9]

For particularly sensitive substrates, alternative, milder deprotection methods can be employed:

• Oxalyl Chloride in Methanol: This method has been shown to be effective for substrates with acid-sensitive functionalities.[3][11]

• Thermal Deprotection: In some cases, thermal deprotection in a suitable solvent can be a viable, acid-free alternative.[7][12]

Caption: Decision tree for selective Boc-deprotection.

Q4: I'm having trouble with the work-up and isolation of my deprotected piperidine. What are some best practices?

A4: The work-up procedure is critical for obtaining a clean product. The basic nature of the deprotected piperidine amine and the acidic conditions of the reaction require careful neutralization and extraction.

Standard Work-up Protocol (TFA Deprotection):

• Removal of Excess Acid: After reaction completion (monitored by TLC or LC-MS), concentrate the reaction mixture under reduced pressure to remove the bulk of the TFA and solvent.[7]

• Neutralization: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) to neutralize any remaining acid.[7][13] Be cautious of CO₂ evolution.

• Extraction: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the deprotected amine.[7]

Troubleshooting Work-up Issues:

• Product is Water-Soluble: If your deprotected piperidine is water-soluble as the free base, extraction can be challenging. In such cases, after evaporation of the TFA, you may be able to use the resulting TFA salt directly in the next step.[13] Alternatively, specialized work-up procedures using resins like Amberlyst A21 can be employed to isolate the free amine without an aqueous wash.[13]

• Emulsion Formation: Emulsions can form during the aqueous wash, especially with complex substrates. Adding more brine or filtering the mixture through a pad of Celite can help to break the emulsion.

Detailed Experimental Protocols

Protocol 1: Standard Boc-Deprotection with TFA

This protocol is suitable for most Boc-protected piperidines that are not highly sensitive to strong acid.

Materials:

• Boc-protected piperidine

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected piperidine in DCM (a common concentration is a 25% solution of TFA in DCM).[7]

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA to the solution (typically 10-50% v/v).[3]

• Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-4 hours.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

• Upon completion, concentrate the reaction mixture under reduced pressure.[7]

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated NaHCO₃ solution to neutralize excess acid.[7]

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the deprotected amine.[7]

Protocol 2: Boc-Deprotection with HCl in Dioxane

This method is a common alternative to TFA and is particularly useful when trifluoroacetylation is a concern.

Materials:

• Boc-protected piperidine

• 4M HCl in 1,4-dioxane

• Diethyl ether

Procedure:

• Dissolve the Boc-protected piperidine in a minimal amount of a suitable solvent, or suspend it directly in the 4M HCl in 1,4-dioxane solution.[7]

• Stir the mixture at room temperature for 1 to 4 hours.[7]

• Monitor the reaction by TLC or LC-MS.[7]

• Upon completion, the product often precipitates as the hydrochloride salt. The solid can be collected by filtration and washed with diethyl ether.[7]

• Alternatively, the solvent can be removed under vacuum to yield the amine hydrochloride salt.[7]

References

• Experimental procedure for deprotection of Boc-protected amines - Benchchem.
• A Comparative Guide to Boc and Other Acid-Labile Protecting Groups - Benchchem.
• Amine Protection / Deprotection - Fisher Scientific.
• N-Boc deprotection issues and alternative methods - Benchchem.

• How to do work-up of a BOC deprotection reaction by TFA? - ResearchGate. Available at: [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. Available at: [Link]

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. Available at: [Link]

• Removal of Boc protecting group as workup? : r/chemistry - Reddit. Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. Available at: [Link]

• Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM - Microsaic Systems. Available at: [Link]

• troubleshooting low yield in N-Boc-MeVal peptide synthesis - Benchchem.
• Common side reactions with Boc-protected amino acids and how to avoid them - Benchchem.
• 1.2 Deprotection: The Concept of Orthogonal Sets.
• WO2014033466A1 - Method and compositions for removing acid-labile protecting groups - Google Patents.

• Boc-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. Available at: [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism – - Total Synthesis. Available at: [Link]

• N-Terminal Deprotection; Boc removal - Aapptec Peptides. Available at: [Link]

• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.
• common challenges in working with piperidine-based compounds - Benchchem.
• Boc-guanidine deprotection side reactions and how to avoid them - Benchchem.

• Any suggestion on Boc deprotection without using acid? - ResearchGate. Available at: [Link]

• Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.

• Asymmetric deprotonation of N-Boc-piperidines | Request PDF - ResearchGate. Available at: [Link]

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. - ResearchGate. Available at: [Link]

• Boc deprotection conditions tested. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• BOC deprotection under basic conditions in anion-exchange HPLC? : r/Chempros - Reddit. Available at: [Link]

• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate - White Rose eTheses Online. Available at: [Link]

• Epimerisation in Peptide Synthesis - MDPI. Available at: [Link]

• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PMC. Available at: [Link]

• Asymmetric Deprotonation of N-boc Piperidine: React IR Monitoring and Mechanistic Aspects - PubMed. Available at: [Link]

• Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas - The Royal Society of Chemistry. Available at: [Link]

• Technical Support Center: N-Boc Deprotection of Piperazine Derivatives - Benchchem.

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. Available at: [Link]

• The sequential reactions of the deprotection of the Boc group, stereoselective reduction of the iminium ion, and the protection. … - ResearchGate. Available at: [Link]

• New Steric Hindrance Approach Employing the Hybrid Ligand 2-Aminomethylpiperidine for Diminishing Dynamic Motion Problems of Platinum Anticancer Drug Adducts Containing Guanine Derivatives - PubMed. Available at: [Link]

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• 2. WO2014033466A1 - Method and compositions for removing acid-labile protecting groups - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Stability of Bromo-Phenylamino Compounds

Welcome to the technical support center for bromo-phenylamino compounds. This guide is designed for researchers, scientists, and drug development professionals who may encounter stability challenges during their experiments. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to help you navigate potential issues and ensure the integrity of your results.

Section 1: Troubleshooting Guide

This section addresses specific experimental problems you might encounter, their probable causes related to compound instability, and actionable solutions.

Issue 1: Inconsistent Results in Biological Assays

Question: My bromo-phenylamino compound shows variable activity in cell-based assays performed on different days. What could be the cause?

Answer: Inconsistent biological activity is often a primary indicator of compound instability. The observed variability can stem from several factors related to the compound's degradation in the assay medium or during storage.

Possible Causes & Solutions:

• Hydrolysis in Aqueous Media: Many bromo-phenylamino compounds can be susceptible to hydrolysis, especially at non-neutral pH. The phenylamino group can influence the reactivity of the C-Br bond, and the overall electronic nature of the molecule will dictate its susceptibility to nucleophilic attack by water.

  • Troubleshooting Steps:

    • pH Monitoring: Monitor the pH of your stock solutions and final assay medium. Even slight shifts in pH can accelerate degradation.[1][2][3]

    • Forced Degradation Study: Perform a small-scale forced degradation study by incubating your compound in acidic, neutral, and basic buffers. Analyze the samples by HPLC or LC-MS at different time points to assess stability.[4][5][6][7][8]

    • Fresh Sample Preparation: Prepare fresh dilutions of your compound from a solid stock immediately before each experiment. Avoid using aged solutions.

• Photodegradation: Exposure to light, especially UV radiation, can induce photochemical reactions, leading to the degradation of your compound. The bromine atom's position on the phenyl ring can influence photostability.[9]

  • Troubleshooting Steps:

    • Protect from Light: Store stock solutions and handle experimental samples in amber vials or under low-light conditions.

    • Photostability Testing: Expose a solution of your compound to a controlled light source (e.g., a UV lamp) and compare its purity profile to a dark control over time using HPLC.

• Oxidative Degradation: The phenylamino moiety can be susceptible to oxidation, which may be catalyzed by components in your assay medium or by exposure to air and light.

  • Troubleshooting Steps:

    • Inert Atmosphere: If your compound is highly sensitive, consider preparing solutions and running experiments under an inert atmosphere (e.g., nitrogen or argon).

    • Antioxidant Addition: For in vitro assays, the addition of a small amount of an antioxidant like ascorbic acid might be possible, but its compatibility with your specific assay must be verified.[10]

Issue 2: Appearance of New Peaks in Chromatographic Analysis

Question: I am observing new peaks in the HPLC/LC-MS analysis of my bromo-phenylamino compound that were not present initially. What do these peaks represent?

Answer: The appearance of new peaks is a clear sign of degradation. Identifying these degradation products is crucial for understanding the stability of your compound and ensuring the accuracy of your experimental data.

Possible Causes & Solutions:

• Degradation Products: The new peaks are likely degradation products formed through hydrolysis, oxidation, or photolysis.

  • Troubleshooting Workflow:

  Caption: Troubleshooting workflow for identifying degradation products.

  • Analytical Approach:

    • LC-MS/MS: Use high-resolution mass spectrometry to determine the exact mass of the new peaks and their fragmentation patterns. This can provide clues about structural changes (e.g., loss of bromine, addition of oxygen).[11][12][13]

    • Forced Degradation: As mentioned previously, systematically stress your compound under hydrolytic, oxidative, and photolytic conditions to see if you can intentionally generate the unknown peaks.[4][5][6][7][8] This helps in confirming the degradation pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for bromo-phenylamino compounds?

A1: The optimal storage conditions depend on the specific compound's stability profile. However, general best practices include:

Condition	Recommendation	Rationale
Temperature	Store at low temperatures (-20°C or -80°C).	Reduces the rate of thermal degradation.[14]
Light	Store in amber vials or in the dark.	Prevents photodegradation.[9]
Atmosphere	For highly sensitive compounds, store under an inert gas (argon or nitrogen).	Minimizes oxidation.
Form	Store as a dry solid whenever possible.	Solid-state is generally more stable than solutions.
pH (for solutions)	If stored in solution, use a buffer at the pH of maximum stability, determined empirically.	Minimizes pH-catalyzed hydrolysis.[1][2][3]

Q2: How does the position of the bromine atom on the phenyl ring affect stability?

A2: The position of the bromine atom (ortho, meta, or para to the amino group) can significantly influence the electronic properties of the molecule and thus its stability. For example, the position of the bromine can affect the susceptibility of the aromatic ring to nucleophilic attack or oxidative processes. The specific effects on photostability have also been noted in the literature.[9]

Q3: Can I use common solvents to dissolve my bromo-phenylamino compound?

A3: Most bromo-phenylamino compounds are soluble in common organic solvents like DMSO, DMF, and ethanol. However, it is crucial to consider the stability of your compound in these solvents.

• DMSO: While a common solvent for stock solutions, be aware that some compounds can be unstable in DMSO over long-term storage. It is recommended to store DMSO stocks at -20°C or -80°C and to use them within a reasonable timeframe.

• Protic vs. Aprotic Solvents: The choice between protic (e.g., ethanol) and aprotic (e.g., acetonitrile) solvents can influence stability, particularly if the compound is prone to solvolysis.

Q4: What is a "Forced Degradation Study" and why is it important?

A4: A forced degradation study, also known as stress testing, involves subjecting a compound to harsh conditions (e.g., high temperature, extreme pH, strong oxidizing agents, intense light) to accelerate its degradation.[4][5][6][7][8] The primary goals of such a study are to:

• Identify Potential Degradants: Understand what degradation products might form under various conditions.

• Elucidate Degradation Pathways: Determine the chemical reactions that lead to the compound's breakdown.

• Develop Stability-Indicating Methods: Ensure that the analytical methods (like HPLC) can separate the parent compound from all potential degradation products.[7]

Caption: Workflow of a typical forced degradation study.

Section 3: Experimental Protocols

Protocol 1: Basic Forced Degradation Study

Objective: To assess the stability of a bromo-phenylamino compound under hydrolytic, oxidative, and thermal stress.

Materials:

• Bromo-phenylamino compound

• HPLC or LC-MS system

• 0.1 N HCl, 0.1 N NaOH, 3% H₂O₂

• Acetonitrile (ACN) or other suitable organic solvent

• Water (HPLC grade)

• pH meter

• Heating block or oven

Methodology:

• Sample Preparation:

  • Prepare a stock solution of your compound in ACN or another appropriate solvent at a concentration of 1 mg/mL.

  • For each condition, add a small aliquot of the stock solution to the stress reagent to achieve a final concentration of approximately 50-100 µg/mL.

• Stress Conditions: [15]

  • Acid Hydrolysis: Mix the compound with 0.1 N HCl.

  • Base Hydrolysis: Mix the compound with 0.1 N NaOH.

  • Oxidative Degradation: Mix the compound with 3% H₂O₂.

  • Thermal Degradation: Prepare a solution of the compound in a suitable solvent (e.g., 50:50 ACN/water) and heat at 60-80°C.

  • Control: Prepare a solution of the compound in the same solvent as the thermal stress sample and keep it at room temperature, protected from light.

• Incubation and Sampling:

  • Incubate all samples for a defined period (e.g., 0, 2, 4, 8, and 24 hours).

  • At each time point, take an aliquot of each sample. For the acid and base hydrolysis samples, neutralize them before analysis.

• Analysis:

  • Analyze all samples by HPLC or LC-MS.

  • Monitor the decrease in the peak area of the parent compound and the formation of new peaks.

  • Aim for 5-20% degradation of the parent compound to ensure that the degradation products are detectable without being overly complex.[7]

References

• MOFs of phenylamine and pyridine derivatives: structure and thermal analysis. IUCr Journals. [Link]

• The effects of bromine atoms on the photophysical and photochemical properties of 3-cinnamoylcoumarin derivatives. New Journal of Chemistry (RSC Publishing). [Link]

• Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines. Crimson Publishers. [Link]

• Second-derivative UV spectrophotometric assay for determining the degradation kinetics of 3-bromo-N-bromo-N-(3,4-dimethyl-5-isoxazolyl-4-amine)-1,2-naphthoquinone. PubMed. [Link]

• Data on thermal and hydrolytic stability of both Domiphen bromide and para-Bromodomiphen bromide. ResearchGate. [Link]

• Synthesis, thermal stability, and flame retardancy of PA66, treated with dichlorophenylphsophine derivatives. Taylor & Francis Online. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Data on thermal and hydrolytic stability of both domiphen bromide and para-bromodomiphen bromide. PMC. [Link]

• A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences. [Link]

• Thermal stability of polydiphenylamine synthesized through oxidative polymerization of diphenylamine. ResearchGate. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Investigating the photolytic degradation of novel monomeric and polymeric brominated flame retardants. DuEPublico - Uni DUE. [Link]

• Forced degradation studies for Drug Substances and Drug Products. Q1 Scientific. [Link]

• The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific, LLC. [Link]

• HOW TO APPROACH A FORCED DEGRADATION STUDY. SGS. [Link]

• The Crystal Structures of Some Bromo-Derivatives of the DPPH Stable Free Radical. MDPI. [Link]

• Influence of PH On The Stability of Pharmaceutical. Scribd. [Link]

• Effect of pH on the stability of plant phenolic compounds. PubMed. [Link]

• Degradation process of 2-bromo-2-nitro-1,3-propanediol (bronopol) (Kireche et al., 2011). ResearchGate. [Link]

• Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. MDPI. [Link]

• Multi-analyte method development for analysis of brominated flame retardants (BFRs) and PBDE metabolites in human serum. ResearchGate. [Link]

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). PubMed. [Link]

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Reference Data & Comparative Studies

A Practical Guide to the 1H and 13C NMR Analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the precise structural elucidation of novel chemical entities is paramount. The piperidine scaffold, a privileged structure in medicinal chemistry, is a core component of numerous pharmaceuticals. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic characterization of a specific substituted piperidine, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine. We will explore the expected 1H and 13C NMR spectral features, offer a comparative analysis with alternative analytical techniques, and provide a detailed experimental protocol for acquiring high-quality NMR data. This guide is designed to serve as a practical resource for researchers engaged in the synthesis and characterization of complex heterocyclic molecules.

The Central Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular structure determination in organic chemistry.[1] Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms within a molecule is unparalleled. For a molecule such as 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, with its multiple chiral centers and complex substitution pattern, 1D and 2D NMR techniques are indispensable for unambiguous structural assignment.[2]

While other analytical techniques such as Mass Spectrometry (MS) and Infrared (IR) Spectroscopy provide crucial information regarding molecular weight and functional groups, they do not offer the atom-by-atom connectivity map that NMR provides.[3]

Predicted 1H and 13C NMR Spectral Features of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

While specific experimental data for the title compound is not publicly available, we can predict the key features of its 1H and 13C NMR spectra based on established principles and data from analogous substituted piperidines.[4][5]

1H NMR Spectroscopy

The proton NMR spectrum will be complex due to the presence of multiple diastereotopic protons within the piperidine ring and the side chain.

Key Expected Resonances:

• Boc Protecting Group: A characteristic sharp singlet integrating to nine protons will be observed in the upfield region, typically around δ 1.4-1.5 ppm .[6]

• Piperidine Ring Protons: These will appear as a series of complex multiplets in the range of δ 1.2-4.0 ppm . The protons on C2, being adjacent to the nitrogen and the substituted methyl group, will likely be found in the more downfield portion of this range. The geminal and vicinal couplings will lead to intricate splitting patterns.

• Aminomethyl Bridge (-CH2-NH-): The two protons of the methylene group will be diastereotopic and are expected to resonate as a pair of doublets of doublets (or a complex multiplet) between δ 3.0-3.5 ppm .

• NH Proton: The amine proton will likely appear as a broad singlet, the chemical shift of which can be highly variable depending on the solvent and concentration, but is typically expected between δ 4.0-6.0 ppm .

• Aromatic Protons (2-bromophenyl group): The four protons on the aromatic ring will exhibit characteristic splitting patterns in the aromatic region (δ 6.5-7.5 ppm ). Due to the bromine substituent, these protons will show a distinct set of multiplets, likely two doublets and two triplets (or more complex patterns depending on the coupling constants).

13C NMR Spectroscopy

The proton-decoupled 13C NMR spectrum will provide a count of the unique carbon environments in the molecule.

Key Expected Resonances:

• Boc Protecting Group: Two distinct signals are expected: one for the quaternary carbon of the t-butyl group around δ 80 ppm and another for the three equivalent methyl carbons around δ 28 ppm . The carbonyl carbon of the Boc group will be found further downfield, typically around δ 155 ppm .

• Piperidine Ring Carbons: The six carbons of the piperidine ring will resonate in the range of δ 20-60 ppm . The C2 carbon, bearing the substituent, will be the most downfield of the saturated carbons in this region.

• Aminomethyl Bridge (-CH2-NH-): The carbon of the methylene bridge is expected to appear in the range of δ 40-50 ppm .

• Aromatic Carbons (2-bromophenyl group): Six signals are expected in the aromatic region (δ 110-150 ppm ). The carbon bearing the bromine atom (C-Br) will be significantly shifted, and its chemical shift can be predicted using empirical substituent effect calculations. The other aromatic carbons will show distinct chemical shifts based on their position relative to the bromine and the amino-methyl substituent.

Comparative Analysis of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed 3D molecular structure, connectivity, stereochemistry.	Unambiguous structure determination.	Lower sensitivity compared to MS, requires larger sample amounts.
Mass Spectrometry	Molecular weight, elemental composition (with HRMS).	High sensitivity, small sample requirement.	Does not provide detailed structural connectivity or stereochemistry.
Infrared Spectroscopy	Presence of functional groups (e.g., N-H, C=O).	Fast, simple, and non-destructive.	Provides limited information on the overall molecular structure.
X-ray Crystallography	Absolute 3D structure in the solid state.	Definitive structural elucidation.	Requires a suitable single crystal, which can be difficult to obtain.

Experimental Protocol for NMR Analysis

This protocol outlines the steps for acquiring high-quality 1D and 2D NMR data for 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the purified compound.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d is often a good starting point for similar molecules.

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

2. 1D NMR Acquisition:

• 1H NMR:

  • Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Optimize the spectral width to cover the expected range of chemical shifts (e.g., -1 to 10 ppm).

  • Use a relaxation delay (d1) of at least 2 seconds to ensure quantitative integration.

• 13C NMR:

  • Acquire a proton-decoupled 13C spectrum. Due to the lower natural abundance and sensitivity of the 13C nucleus, a larger number of scans will be required (e.g., 1024 or more).

  • A common technique to enhance the signal of quaternary carbons and carbonyls is to use a longer relaxation delay or to acquire a DEPTQ spectrum.

3. 2D NMR Acquisition for Structural Elucidation:

To definitively assign all proton and carbon signals, the acquisition of 2D NMR spectra is crucial.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings (typically through 2-3 bonds). It is essential for tracing the connectivity of protons within the piperidine ring and the aromatic system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms. It is the primary tool for assigning the carbon signals based on the already assigned proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds). It is invaluable for identifying connectivity across quaternary carbons and heteroatoms, thus piecing together the entire molecular framework. For example, HMBC can be used to connect the Boc group to the piperidine nitrogen and the aminomethyl bridge to both the piperidine C2 and the phenyl ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments provide information about the spatial proximity of protons. They are critical for determining the relative stereochemistry of the substituents on the piperidine ring.

Data Processing and Interpretation

• Processing: Apply appropriate window functions (e.g., exponential multiplication for sensitivity enhancement or Gaussian for resolution enhancement) and Fourier transform the raw data. Phase and baseline correct all spectra.

• Referencing: Calibrate the chemical shift axis using the residual solvent peak (e.g., CDCl3 at δH 7.26 ppm and δC 77.16 ppm).

• Analysis:

  • Integrate the 1H NMR signals to determine the relative number of protons.

  • Analyze the splitting patterns (multiplicity) in the 1H NMR spectrum to deduce the number of neighboring protons.

  • Systematically analyze the 2D spectra to build up the molecular structure piece by piece. Start with an easily identifiable signal (like the Boc group) and use COSY, HSQC, and HMBC to walk through the spin systems.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the complete NMR analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Caption: Workflow for the NMR analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Conclusion

The comprehensive NMR analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, integrating 1D and 2D techniques, is the most robust method for its complete structural and stereochemical characterization. While other analytical methods provide complementary information, NMR spectroscopy remains the gold standard for elucidating the intricate details of such complex organic molecules. The predictive analysis and detailed experimental protocol provided in this guide serve as a valuable resource for researchers in the field, enabling them to confidently and accurately characterize their synthesized compounds.

References

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• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. Retrieved from [Link]

• Wiese, M., et al. (n.d.). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC. Retrieved from [Link]

• Méndez, F., et al. (2026). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Magnetic Resonance in Chemistry, 64(3), 324–332. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Retrieved from [Link]

• Cholli, A., & Pennino, D. (n.d.). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Optica Publishing Group. Retrieved from [Link]

• ResearchGate. (2000). 1H and13C NMR study of 2-substituted phenyl methyl sulphides. Retrieved from [Link]

• ResearchGate. (n.d.). Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. Retrieved from [Link]

• ePrints Soton. (n.d.). A Flow Electrochemistry-Enabled Synthesis of 2-Substituted N-(Methyl- d)piperidines. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved from [Link]

• O'Brien, P., et al. (2012, March 21). An experimental and in situ IR spectroscopic study of the lithiation-substitution of N-Boc-2-phenylpyrrolidine and -piperidine: controlling the formation of quaternary stereocenters. PubMed. Retrieved from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, August 10). Correlation between 1H and 13C shifts - coincidence or not?. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Piperidine. NIST WebBook. Retrieved from [Link]

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A Comparative Study of Protecting Groups for Piperidine Synthesis: A Guide for Researchers

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] Its synthesis, particularly for complex and highly functionalized derivatives, often necessitates the use of nitrogen protecting groups to prevent unwanted side reactions and direct reactivity.[2][3] The judicious selection of a protecting group is critical, as it profoundly impacts the overall efficiency, yield, and strategic feasibility of a synthetic route. This guide provides a comprehensive comparison of the most commonly employed protecting groups for the piperidine nitrogen, offering field-proven insights, experimental data, and detailed protocols to aid researchers in making informed strategic decisions.

Introduction: The Strategic Imperative of Nitrogen Protection

The secondary amine of the piperidine ring is both nucleophilic and basic, rendering it susceptible to a wide range of reactions. In a multi-step synthesis, this reactivity can interfere with transformations at other sites within the molecule. Protecting groups act as temporary masks, converting the amine into a less reactive functional group, such as a carbamate or sulfonamide.[4]

An ideal protecting group strategy is defined by several key parameters:

• Ease of Introduction: The protection reaction should be high-yielding, operationally simple, and tolerant of other functional groups.

• Stability: The protected group must be robust enough to withstand various downstream reaction conditions (e.g., acidic, basic, oxidative, reductive).

• Ease of Removal: The deprotection should be efficient, clean, and occur under mild conditions that do not compromise the integrity of the final product.

• Orthogonality: In complex syntheses, it is crucial to employ protecting groups that can be removed selectively without affecting other protecting groups present in the molecule.[5][6]

This guide will focus on the comparative analysis of four widely used N-protecting groups for piperidine: Boc , Cbz , Fmoc , and Tosyl .

Comparative Analysis of Common Protecting Groups

tert-Butoxycarbonyl (Boc)

The Boc group is arguably the most common protecting group for amines due to its straightforward introduction and mild, acid-labile removal.[7][8]

• Introduction: The Boc group is typically introduced using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base like triethylamine (TEA) or a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[9] The use of DMAP significantly accelerates the reaction, which is beneficial for the relatively nucleophilic piperidine nitrogen.[9]

• Stability: The Boc group is highly stable to basic conditions, hydrogenolysis, and various nucleophiles.[7][10] This stability profile makes it an excellent choice for syntheses involving organometallics, ester saponification, or other base-mediated transformations.

• Deprotection: Cleavage is efficiently achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in dichloromethane (DCM).[6][7] Other strong acids like HCl in dioxane can also be used.[11] The mechanism involves the formation of a stable tert-butyl cation.[10]

• Expert Insights: While effective, the generation of the tert-butyl cation during deprotection can lead to side reactions, particularly alkylation of electron-rich aromatic rings (e.g., in tryptophan or tyrosine residues). The inclusion of a scavenger such as triisopropylsilane (TIS) or anisole is often necessary to trap this reactive intermediate. The choice of N-Boc can also influence the stereochemical outcome of subsequent reactions on the piperidine ring due to its conformational effects.[12][13]

Benzyloxycarbonyl (Cbz or Z)

The Cbz group, a foundational protecting group in peptide chemistry, remains a versatile and reliable choice for piperidine synthesis.[14]

• Introduction: The Cbz group is introduced by reacting piperidine with benzyl chloroformate (Cbz-Cl) under basic conditions (Schotten-Baumann reaction), often using an aqueous solution of sodium carbonate or an organic base like TEA.[14][15]

• Stability: The Cbz group is stable to acidic and basic conditions, making it orthogonal to the base-labile Fmoc group and the acid-labile Boc group.[14][15] This orthogonality is a key strategic advantage in complex syntheses.[14]

• Deprotection: The primary method for Cbz removal is catalytic hydrogenolysis (e.g., H₂ gas with a palladium on carbon catalyst, Pd/C).[14][15] This method is exceptionally mild and clean, producing toluene and carbon dioxide as byproducts.[14] Alternative methods include treatment with strong acids like HBr in acetic acid.

• Expert Insights: The key limitation of the Cbz group is its incompatibility with functional groups that are sensitive to catalytic reduction, such as alkenes, alkynes, or some nitro groups. The efficiency of hydrogenolysis can also be hampered by the presence of sulfur-containing compounds which can poison the catalyst.

9-Fluorenylmethyloxycarbonyl (Fmoc)

The Fmoc group is renowned for its lability under mild basic conditions, making it a cornerstone of solid-phase peptide synthesis (SPPS) and a valuable tool for solution-phase synthesis.[16][17]

• Introduction: Fmoc protection is achieved using reagents like 9-fluorenylmethyl chloroformate (Fmoc-Cl) or 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu).[16]

• Stability: The Fmoc group is stable to acidic conditions and hydrogenolysis, providing orthogonality to Boc and Cbz groups.[7][18]

• Deprotection: Removal is typically performed with a solution of a secondary amine, most commonly 20% piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[16][17][19] The deprotection occurs via a β-elimination mechanism.[18]

• Expert Insights: The dibenzofulvene byproduct generated during deprotection can react with the newly liberated amine. The use of piperidine as the base is advantageous as it effectively traps this byproduct, forming a stable adduct.[17] While highly effective, the repetitive basic treatments required for Fmoc removal can sometimes lead to side reactions like aspartimide formation in peptide synthesis.[18]

p-Toluenesulfonyl (Tosyl or Ts)

The tosyl group forms a robust sulfonamide with the piperidine nitrogen, offering exceptional stability but requiring harsher deprotection conditions.[8][20]

• Introduction: The tosyl group is installed by reacting piperidine with p-toluenesulfonyl chloride (TsCl) in the presence of a base such as pyridine or TEA.

• Stability: N-tosyl piperidines are extremely stable to a wide range of conditions, including strongly acidic and basic media, as well as many oxidative and reductive reagents.[8][20][21] This makes the tosyl group suitable for syntheses involving harsh reaction steps.

• Deprotection: Deprotection is more challenging compared to carbamate-based groups. Common methods include reductive cleavage using sodium in liquid ammonia or sodium naphthalenide.[11] Strongly acidic conditions, such as HBr or H₂SO₄, can also be used.[11][21]

• Expert Insights: The extreme stability of the tosyl group is both its main advantage and disadvantage. While it provides robust protection, its removal requires conditions that may not be compatible with sensitive functional groups elsewhere in the molecule. It is often employed in the early stages of a synthesis when harsh transformations are necessary.

Data-Driven Comparison Summary

The selection of a protecting group is a multifactorial decision. The following table provides a quantitative and qualitative comparison to guide this choice.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Benzyloxycarbonyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)	Tosyl (p-Toluenesulfonyl)
Structure
Protection Reagent	(Boc)₂O	Cbz-Cl	Fmoc-Cl, Fmoc-OSu	TsCl
Stability	Stable to base, hydrogenolysis.[7] Labile to acid.	Stable to acid, base.[14] Labile to hydrogenolysis.	Stable to acid, hydrogenolysis.[7][18] Labile to base.	Very stable to acid, base, redox.[21]
Common Deprotection	TFA, DCM; or HCl, Dioxane[7][11]	H₂, Pd/C; or HBr, AcOH[14]	20% Piperidine, DMF[16][17]	Na, liq. NH₃; or conc. HBr[11][21]
Orthogonal To	Cbz, Fmoc, Tosyl	Boc, Fmoc	Boc, Cbz	Boc, Cbz, Fmoc
Key Advantage	Mild acid cleavage, broad compatibility.	Mild hydrogenolysis cleavage, orthogonal to Boc/Fmoc.	Very mild base cleavage, orthogonal to Boc/Cbz.	Exceptional stability for harsh reactions.
Key Disadvantage	Cation formation requires scavengers.	Incompatible with reducible groups (alkenes, etc.).	Byproduct can react with amine; potential base-induced side reactions.	Harsh deprotection conditions limit functional group tolerance.

Visualization of Protection/Deprotection Workflows

The following diagrams illustrate the fundamental steps in utilizing Boc and Cbz protecting groups for piperidine.

Caption: General workflow for the Boc protection and deprotection of piperidine.

Caption: General workflow for the Cbz protection and deprotection of piperidine.

Experimental Protocols

The following are representative, field-tested protocols for the protection and deprotection of piperidine.

Protocol 1: N-Boc Protection of Piperidine

• Objective: To synthesize 1-(tert-butoxycarbonyl)piperidine.

• Materials:

  • Piperidine (1.0 eq)

  • Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq)

  • Triethylamine (TEA, 1.5 eq)

  • 4-(Dimethylamino)pyridine (DMAP, 0.05 eq)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve piperidine (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Add TEA (1.5 eq) and a catalytic amount of DMAP (0.05 eq) to the solution and stir for 5 minutes at room temperature.

  • Add a solution of (Boc)₂O (1.1 eq) in DCM dropwise to the stirred mixture. Causality Note: The reaction is exothermic; slow addition helps control the temperature and minimize side reactions.

  • Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with 1 M HCl (aq), followed by saturated NaHCO₃ (aq), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by flash column chromatography if necessary, though the product is often of high purity after workup.

Protocol 2: Acid-Mediated Deprotection of N-Boc-Piperidine

• Objective: To remove the Boc group from a protected piperidine derivative.

• Materials:

  • N-Boc-piperidine derivative (1.0 eq)

  • Trifluoroacetic acid (TFA, 10-20 eq)

  • Dichloromethane (DCM)

  • Triisopropylsilane (TIS, 1.1 eq, optional scavenger)

• Procedure:

  • Dissolve the N-Boc-piperidine derivative (1.0 eq) in DCM in a round-bottom flask.

  • If the substrate contains acid-sensitive or electron-rich moieties, add TIS (1.1 eq). Causality Note: TIS acts as a scavenger for the tert-butyl cation generated, preventing potential side reactions.

  • Cool the solution to 0 °C in an ice bath.

  • Add TFA (10-20 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Dissolve the residue in a suitable solvent and neutralize with a base (e.g., saturated NaHCO₃ or by passing through a basic resin) to obtain the free amine.

  • Extract with an organic solvent, dry, and concentrate to yield the deprotected piperidine.

Protocol 3: N-Cbz Protection of Piperidine

• Objective: To synthesize 1-(benzyloxycarbonyl)piperidine.

• Materials:

  • Piperidine (1.0 eq)

  • Benzyl chloroformate (Cbz-Cl, 1.1 eq)

  • Sodium carbonate (Na₂CO₃, 2.5 eq)

  • Water and Diethyl ether

• Procedure:

  • Dissolve piperidine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.5 eq) in a flask and cool to 0 °C.[15] Causality Note: The aqueous base neutralizes the HCl byproduct and maintains the amine in its free, nucleophilic form.

  • While stirring vigorously, add benzyl chloroformate (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.[15]

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.[15]

  • Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.[15]

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the product.

Protocol 4: Hydrogenolysis of N-Cbz-Piperidine

• Objective: To remove the Cbz group via catalytic hydrogenation.

• Materials:

  • N-Cbz-piperidine derivative (1.0 eq)

  • Palladium on carbon (10% Pd/C, 5-10 mol%)

  • Methanol or Ethanol

  • Hydrogen (H₂) gas source (e.g., balloon or hydrogenation apparatus)

• Procedure:

  • Dissolve the N-Cbz-piperidine derivative in methanol or ethanol in a flask suitable for hydrogenation.

  • Carefully add the 10% Pd/C catalyst to the solution. Safety Note: Pd/C can be pyrophoric; handle with care and preferably under an inert atmosphere.

  • Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this purge cycle three times.[15]

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (typically 1 atm) at room temperature.

  • Monitor the reaction by TLC. The reaction is often complete within 2-6 hours.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the deprotected piperidine.

Strategic Selection of a Protecting Group

The choice of protecting group should not be an afterthought but a central part of the overall synthetic strategy.

• For syntheses requiring basic conditions or nucleophilic reagents: The Boc group is an excellent first choice due to its stability and mild deprotection.

• When orthogonality to acid- and base-labile groups is needed: The Cbz group is ideal, provided that subsequent steps do not involve catalytic reduction.

• For syntheses where mild basic deprotection is paramount (e.g., on-resin modifications): The Fmoc group offers a unique advantage.

• If the synthetic route involves harsh conditions that other groups cannot withstand: The Tosyl group provides the necessary robustness, but careful planning for its eventual removal is critical.

Ultimately, the best protecting group is the one that provides maximum stability during necessary transformations while allowing for its selective and high-yielding removal at the appropriate stage, without compromising the structural integrity of the target molecule.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available at: [Link]

• Wuts, P. G. M., & Greene, T. W. Greene's Protective Groups in Organic Synthesis. Wiley.

• ResearchGate. Greene's Protective Groups in Organic Synthesis: Fifth Edition | Request PDF. Available at: [Link]

• EMD Millipore Corporation. Fmoc Resin Cleavage and Deprotection. Available at: [Link]

• Open Library. Protective groups in organic synthesis by Theodora W. Greene. Available at: [Link]

• Highthink. (2022, May 11). Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups. Available at: [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. Available at: [Link]

• ResearchGate. (2025, August 7). An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. Available at: [Link]

• Open Library. Protective groups in organic synthesis by Theodora W. Greene. Available at: [Link]

• Wikipedia. Protecting group. Available at: [Link]

• The Journal of Organic Chemistry. (2022, July 11). Solid-Phase Peptide Synthesis Using a Four-Dimensional (Safety-Catch) Protecting Group Scheme. Available at: [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Available at: [Link]

• Open Research@CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Available at: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• ACS Combinatorial Science. (2005, December 21). Alternative to Piperidine in Fmoc Solid-Phase Synthesis. Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). Available at: [Link]

• University of Illinois Urbana-Champaign. (2024, December 20). New modular strategy reduces piperidine synthesis steps for pharmaceuticals. Available at: [Link]

• Royal Society of Chemistry. (2022, October 11). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Available at: [Link]

• Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• Wiley. Greene's Protective Groups in Organic Synthesis, 2 Volume Set, 6th Edition. Available at: [Link]

• MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available at: [Link]

• PMC. Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. Available at: [Link]

• PMC. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Available at: [Link]

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available at: [Link]

• RSC Publishing. (2022, October 11). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Available at: [Link]

• PMC. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Available at: [Link]

• AAPPTec. N-Terminal Deprotection; Boc removal. Available at: [Link]

• RSC Publishing. (2021, April 28). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. Available at: [Link]

• Sciencemadness.org. (2020, February 18). Deprotection of N-benzyl piperidine compound. Available at: [Link]

• Common Organic Chemistry. Benzyl Protection. Available at: [Link]

• ResearchGate. (2009, April 13). Amino Acid-Protecting Groups. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

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• Organic Chemistry Portal. Protective Groups. Available at: [Link]

• Wikipedia. Tosyl group. Available at: [Link]

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Comparison of catalytic systems for C-N bond formation

Title: Strategic Selection of Catalytic Systems for C-N Bond Formation: A Comparative Technical Guide

Executive Summary

For the modern drug hunter, the formation of Carbon-Nitrogen (C-N) bonds is not merely a chemical step; it is a critical gateway to pharmaceutical efficacy. Nitrogen heterocycles and aniline derivatives constitute over 75% of small-molecule drugs. This guide provides an objective, data-driven comparison of the three dominant transition-metal catalytic manifolds—Palladium (Pd) , Copper (Cu) , and Nickel (Ni) —along with the emerging Metallaphotoredox paradigm.

Key Takeaway:

• Palladium (Buchwald-Hartwig): The "Gold Standard" for reliability, broad scope, and late-stage functionalization.

• Copper (Ullmann-Goldberg/Chan-Lam): The cost-effective workhorse for specific heterocycles and large-scale manufacturing, revitalized by modern ligands.

• Nickel: The earth-abundant disruptor, essential for activating difficult electrophiles (aryl chlorides/sulfamates) and engaging in radical-based dual catalysis.

The Catalytic Landscape

The choice of catalyst dictates not just yield, but the purification burden, cost of goods (COGs), and sustainability profile.

Feature	Palladium (Pd)	Copper (Cu)	Nickel (Ni)
Primary Mechanism	2-Electron (Pd⁰/Pdᴵᴵ)	Nucleophilic Subst. / Radical	1-Electron / Radical (Ni⁰/Niᴵ/Niᴵᴵᴵ)
Key Advantage	Predictability & Scope	Cost & specific N-heterocycles	Activation of inert bonds (Ar-Cl, Ar-OR)
Key Limitation	Cost & Metal Removal	High Temp (historically)	Air sensitivity & complex mechanism
Ligand Class	Bulky Biaryl Phosphines	Diamines, Oxalamides	Bipyridines, Phosphines

Palladium: The Buchwald-Hartwig Standard

Mechanism & Causality: The success of Pd-catalysis relies on the ligand . Bulky, electron-rich dialkylbiaryl phosphines (e.g., BrettPhos, RuPhos) serve two causal functions:

• Electron-richness: Accelerates oxidative addition into the aryl halide.

• Steric bulk: Promotes the difficult reductive elimination step to form the C-N bond and prevents the formation of inactive Palladium-black aggregates.

Standard Protocol (Self-Validating): Target: Coupling of an Aryl Chloride with a Primary Amine.

• Charge: In a glovebox or under Ar, charge a vial with Aryl Chloride (1.0 equiv), Amine (1.2 equiv), NaOtBu (1.4 equiv).

• Catalyst: Add Pd₂(dba)₃ (1 mol%) and BrettPhos (2 mol%). Note: Pre-catalysts like BrettPhos Pd G4 are superior for air stability.

• Solvent: Add anhydrous 1,4-Dioxane (0.2 M).

• Reaction: Seal and heat to 100°C for 12 hours.

• Validation: The reaction mixture should turn from dark red/brown to a lighter orange/yellow upon completion. If Pd-black precipitates early, the ligand loading was insufficient or O₂ ingress occurred.

Copper: The Modernized Ullmann

Mechanism & Causality: Historically requiring "harsh" conditions (>140°C), modern Cu-catalysis uses bidentate ligands (diamines, oxalamides) to stabilize the Cu(I) species and lower the activation energy for the nucleophilic attack or oxidative addition (depending on the specific pathway, which often involves Cu(I)/Cu(III) cycles).

Standard Protocol: Target: Coupling of Aryl Iodide with an Amide (Goldberg conditions).

• Charge: Aryl Iodide (1.0 equiv), Amide (1.2 equiv), K₃PO₄ (2.0 equiv).

• Catalyst: CuI (5 mol%) and (±)-trans-1,2-Diaminocyclohexane (10 mol%) or N,N'-Dimethylethylenediamine (DMEDA) .

• Solvent: Toluene or DMSO (for solubility).

• Reaction: Heat to 80-100°C.

• Why this works: The diamine ligand prevents disproportionation of Cu(I) to Cu(0) and Cu(II), keeping the catalyst active at lower temperatures.

Nickel & Photoredox: The Radical Frontier

Mechanism & Causality: Nickel is smaller and more nucleophilic than Pd, allowing it to insert into strong bonds like C-Cl and C-O. However, Ni is prone to single-electron transfer (SET).

• Dual Catalysis (MacMillan/Buchwald): Uses a photocatalyst (Ir or organic) to generate an excited state that oxidizes a Ni(II)-amine species to Ni(III), forcing a rapid reductive elimination that is otherwise thermodynamically difficult.

Standard Protocol (Photoredox): Target: C-N coupling of Aryl Bromide with secondary amine at Room Temperature.

• Charge: Aryl Bromide (1.0 equiv), Amine (1.2 equiv).

• Base: TMG (1,1,3,3-Tetramethylguanidine) or DABCO (soluble bases are preferred in flow/light).

• Catalysts: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (0.02 mol%) and NiCl₂·glyme (5 mol%) with dtbbpy ligand (5 mol%).

• Conditions: Irradiate with Blue LED (450 nm) in DMA at 25°C.

• Validation: Light on/off experiments. Reaction stops immediately without light, confirming the photonic dependence.

Comparative Data Analysis

The following table synthesizes performance metrics for a challenging substrate: 4-Chloroanisole (electron-rich, deactivated electrophile) + Morpholine .

Metric	Pd (BrettPhos)	Cu (L-Proline/Oxalamide)	Ni (COD/dppf)	Ni-Photoredox
Yield	95%	< 20% (requires Aryl Iodide)	82%	88%
Temp	80°C	110°C+	100°C	25°C
Base	NaOtBu (Strong)	K₂CO₃ (Moderate)	NaOtBu	TMG (Weak/Soluble)
Air Stability	High (Pre-cat)	Moderate	Low (Glovebox preferred)	Low (Ni source)
Cost (Normalized)		$		$ (due to Ir)

Visualizing the Decision Process

The following diagram illustrates the logical flow for selecting the optimal catalytic system based on substrate properties.

Caption: Decision Matrix for selecting C-N coupling catalysts based on electrophile type and process constraints.

Mechanistic Topology

Understanding the distinct pathways is crucial for troubleshooting.

Caption: Comparison of the standard Pd(0)/Pd(II) cycle vs. the SET-driven Ni(I)/Ni(III) cycle used in photoredox catalysis.

References

• Buchwald-Hartwig Foundation

  • Title: Palladium-Catalyzed Carbon-Heteroatom Bond Formation.[1][2][3][4][5]

  • Source:Angew. Chem. Int. Ed.2008 , 47, 6338.[6]

  • URL:[Link][6]

• Modern Copper Ligands

  • Title: Copper-Catalyzed Coupling of Aryl Chlorides and Amines: Ligand Development.[1][4]

  • Source:J. Am. Chem. Soc.[7]2010 , 132, 1213.

  • URL:[Link]

• Nickel & Photoredox (MacMillan/Buchwald)

  • Title: The Merger of Photoredox and Nickel Catalysis: C–N Bond Formation.[8]

  • Source:Science2016, 353, 279.

  • URL:[Link]

• Industrial Application (Process Chemistry)

  • Title: Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications.[4][9]

  • Source:Org.[4][7][9] Process Res. Dev.2022 , 26, 1690.[9]

  • URL:[Link]

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• 5. Cooperative photoredox and palladium catalysis: recent advances in various functionalization reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
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• 7. m.youtube.com [m.youtube.com]
• 8. Mechanism of Photoredox-Initiated C−C and C−N Bond Formation by Arylation of IPrAu(I)−CF3 and IPrAu(I)−Succinimide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. organic-synthesis.com [organic-synthesis.com]

A Comparative Guide to the Analytical Purity Determination of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

This guide provides a comprehensive comparison of analytical methodologies for the robust purity determination of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, a key intermediate in pharmaceutical synthesis. The choice of an appropriate analytical method is paramount, as the purity profile of such an intermediate directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). We will explore the principles, experimental protocols, and comparative advantages of various techniques, grounded in established scientific principles and regulatory expectations.

Introduction: The Criticality of Purity for Chiral Piperidine Intermediates

1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine possesses a stereocenter at the C2 position of the piperidine ring. This introduces the possibility of enantiomers, which may have different pharmacological and toxicological profiles. Consequently, analytical methods must not only quantify chemical impurities (e.g., starting materials, by-products) but also accurately determine the enantiomeric excess (e.e.). The Boc (tert-butyloxycarbonyl) protecting group adds thermal lability, a factor that must be considered in the selection of analytical techniques, particularly those involving high temperatures like Gas Chromatography (GC).

The purity analysis workflow for this intermediate can be visualized as a multi-step, logical process.

Caption: Logical workflow for purity analysis.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

HPLC is the predominant technique for the purity assessment of non-volatile pharmaceutical intermediates due to its high resolution, sensitivity, and versatility. For 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, two primary HPLC modes are essential: Reversed-Phase HPLC for achiral purity and Chiral HPLC for enantiomeric purity.

Reversed-Phase HPLC (RP-HPLC) for Chemical Purity

RP-HPLC separates compounds based on their hydrophobicity. The non-polar stationary phase (typically C18) retains the analyte, and a polar mobile phase elutes it. This method is ideal for separating the main compound from less polar or more polar impurities.

• Column Selection: A C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a standard choice offering excellent resolving power. The end-capped versions are preferred to minimize peak tailing of the basic piperidine nitrogen.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water. The TFA acts as an ion-pairing agent, improving the peak shape of the basic analyte.

  • Solvent B: 0.1% TFA in Acetonitrile. Acetonitrile is a common organic modifier with good UV transparency.

• Gradient Elution: A gradient is necessary to elute a wide range of potential impurities.

  • Initial Conditions: 95% A, 5% B

  • Gradient: Linearly increase to 95% B over 20 minutes.

  • Hold: Hold at 95% B for 5 minutes.

  • Re-equilibration: Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C to ensure run-to-run reproducibility.

• Detection: UV detection at 254 nm, where the bromophenyl group is expected to have strong absorbance. A Photo Diode Array (PDA) detector is highly recommended to assess peak purity and obtain UV spectra of unknown impurities.

• Sample Preparation: Dissolve the sample in the mobile phase (initial conditions) to a concentration of approximately 1 mg/mL.

Caption: RP-HPLC experimental workflow.

Chiral HPLC for Enantiomeric Purity

The determination of enantiomeric excess is a critical quality attribute. This requires a chiral stationary phase (CSP) that can stereoselectively interact with the enantiomers, leading to different retention times.

• Column Selection: Polysaccharide-based CSPs, such as those coated with derivatives of cellulose or amylose (e.g., Chiralcel® OD, Chiralpak® AD), are highly effective for a broad range of chiral compounds. Screening several chiral columns is often necessary to find the one with the best resolution.

• Mobile Phase: Chiral separations are typically performed in normal-phase or polar organic modes. A common mobile phase would be a mixture of n-Hexane and a polar alcohol like Isopropanol (IPA) or Ethanol. The ratio is optimized to achieve baseline separation (e.g., 90:10 Hexane:IPA). Small amounts of an additive like diethylamine (DEA) may be needed to improve the peak shape of basic compounds.

• Isocratic Elution: Unlike RP-HPLC for impurity profiling, chiral separations often use an isocratic mobile phase composition.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: Ambient or controlled at 25 °C.

• Detection: UV detection at 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Gas Chromatography (GC): A Viable Alternative for Volatile Impurities

GC is suitable for thermally stable and volatile compounds. The Boc-protecting group on the target molecule can be thermally labile, potentially leading to on-column degradation and inaccurate purity results. Therefore, GC is generally considered a secondary or complementary technique for this specific analyte. It is best suited for analyzing volatile residual solvents or potential volatile by-products from the synthesis.

• Column Selection: A low-to-mid polarity column, such as a DB-5ms or DB-624 (5% Phenyl-Methylpolysiloxane), is suitable for general solvent analysis.

• Injector Temperature: A lower-than-usual temperature (e.g., 150-180 °C) should be tested to minimize the on-column degradation of the main compound. Headspace sampling is the preferred injection technique to avoid introducing the non-volatile analyte onto the column.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 240 °C for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Detector: Flame Ionization Detector (FID), which is a universal detector for organic compounds.

• Sample Preparation (Headspace): Accurately weigh the sample into a headspace vial, dissolve in a high-boiling solvent like DMSO or DMF, and seal. The vial is then heated to allow volatile solvents to partition into the headspace for injection.

Spectroscopic and Hyphenated Techniques

While chromatography separates impurities, spectroscopy identifies them. For a comprehensive analysis, especially during method development and impurity identification, hyphenated techniques are invaluable.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Coupling the HPLC methods described above with a mass spectrometer allows for the determination of the mass-to-charge ratio (m/z) of impurities as they elute. This is the most powerful tool for identifying unknown impurities by providing their molecular weights.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: ¹H and ¹³C NMR are essential for the primary structural confirmation of the 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine. Furthermore, Quantitative NMR (qNMR) can be used as an orthogonal method to HPLC for purity determination by integrating the signal of the analyte against a certified internal standard.

Caption: Logic for impurity structure elucidation.

Method Comparison and Summary

The choice of method depends on the specific question being asked. For routine quality control, a validated RP-HPLC and a chiral HPLC method are essential. For investigational work, LC-MS and NMR are indispensable.

Method	Primary Application	Advantages	Limitations
RP-HPLC	Quantification of chemical purity and impurity profile.	High resolution, robust, easily validated, suitable for non-volatile compounds.	Requires reference standards for impurity quantification.
Chiral HPLC	Determination of enantiomeric excess (e.e.).	Direct separation of enantiomers, highly accurate for e.e. determination.	Column selection can be time-consuming; specialized, expensive columns.
GC-FID	Analysis of volatile impurities and residual solvents.	High sensitivity for volatile compounds.	Potential for thermal degradation of the analyte; not suitable for non-volatile impurities.
LC-MS	Identification of unknown impurities.	Provides molecular weight information, high sensitivity.	Complex instrumentation; quantification can be challenging without standards.
NMR	Structural elucidation and orthogonal purity assessment (qNMR).	Provides definitive structural information; qNMR is a primary method not requiring identical reference standards.	Lower sensitivity compared to chromatography; complex mixtures can be difficult to interpret.

Conclusion and Recommendations

A multi-faceted approach is required for the complete and reliable purity determination of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

• For routine QC: A validated RP-HPLC method for chemical purity and a validated Chiral HPLC method for enantiomeric purity are the recommended primary techniques.

• For method development and impurity investigation: LC-MS is crucial for the rapid identification of unknown impurities. NMR serves as the ultimate tool for structural confirmation and as an orthogonal technique for purity verification.

• For raw material and solvent control: GC-FID (preferably with headspace) is the standard for monitoring residual solvents.

By combining these methods, researchers and drug development professionals can build a comprehensive purity profile, ensuring the quality and consistency of this critical pharmaceutical intermediate, thereby adhering to the stringent requirements of regulatory bodies.

References

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).[Link]

• United States Pharmacopeia (USP). General Chapter <621> Chromatography.[Link] (Note: Access to the full chapter requires a subscription).

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons, 2010. [Link]

• Chiral Technologies, Inc. A Guide to Chiral Stationary Phase Selection.[Link] (Note: General resource, specific application notes may be available on the site).

A Researcher's Guide to Biological Activity Screening of Novel Piperidine Derivatives: A Comparative Approach

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and natural alkaloids.[1] Its versatility allows for diverse functionalization, leading to a wide array of pharmacological activities. This guide provides an in-depth, comparative analysis of screening methodologies for novel piperidine derivatives, focusing on anticancer, antimicrobial, and neuroprotective activities. We will delve into the rationale behind experimental choices, present detailed protocols for key assays, and offer a framework for interpreting the resulting data, empowering researchers to effectively evaluate their novel compounds.

I. The Rationale for Screening: Targeting Key Therapeutic Areas

The decision to screen for specific biological activities should be driven by the structural features of the novel piperidine derivatives and the therapeutic needs they aim to address. Here, we focus on three critical areas where piperidine derivatives have shown significant promise:

• Anticancer Activity: The piperidine ring is a common feature in many anticancer agents.[2] Screening for cytotoxicity against various cancer cell lines is a crucial first step in identifying potential therapeutic leads.

• Antimicrobial Activity: With the rise of antibiotic resistance, the discovery of new antimicrobial agents is paramount. Piperidine derivatives have demonstrated potential as antibacterial and antifungal agents.[3][4]

• Neuroprotective Activity: Piperidine-containing compounds have been investigated for their role in neurodegenerative diseases like Alzheimer's.[5] A key target in this area is the enzyme acetylcholinesterase (AChE), which plays a vital role in neurotransmission.[5]

II. Comparative Analysis of Biological Activities: A Data-Driven Approach

A systematic comparison of the biological activity of novel piperidine derivatives against established compounds or alternatives is essential for understanding their potential. The following tables summarize exemplary data for different activities.

Table 1: Comparative Anticancer Activity of Piperidine Derivatives

Compound Class	Specific Derivative	Cancer Cell Line	IC50 Value (µM)	Reference Compound	IC50 Value (µM)
N-benzyl Piperidinium	1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl)propyl)piperidin-1-ium chloride	A549 (Lung)	32.43[6]	Gefitinib	10.51 (HCT-116)[7]
Piperidine Derivative	2-amino-4-(1-piperidine) pyridine	HT29 (Colon)	Dose-dependent inhibition[2]	5-Fluorouracil	Varies
Piperidine Derivative	Compound 17a	PC3 (Prostate)	Concentration-dependent inhibition[2]	Docetaxel	Varies
Piperazine-substituted	5-phenyl-7-piperazin-1-yl[8][9]oxazolo[4,5-d]pyrimidine	HCT-116 (Colon)	11.33[7]	Gefitinib	10.51[7]

Table 2: Comparative Antimicrobial Activity of Piperidine Derivatives

Compound Class	Specific Derivative	Microorganism	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference Compound	MIC (µg/mL)
N-methyl piperidinium	1-(4'-methoxy phenacyl)-N-Methyl piperidinium bromide	Staphylococcus aureus	Not specified, zone of inhibition observed[3]	Ciprofloxacin	Varies
N-methyl piperidinium	1-(4'-nitrophenacyl)-N-methyl piperidinium bromide	Candida albicans	Not specified, zone of inhibition observed[3]	Fluconazole	Varies
Piperidine derivative	Kanda et al. compound	Candida albicans, Pseudomonas aeruginosa	0.18 mg/ml (180 µg/mL)[3]	Varies	Varies

Table 3: Comparative Acetylcholinesterase (AChE) Inhibitory Activity

Compound Class	Specific Derivative	IC50 Value (µM)	Reference Compound	IC50 Value (µM)
Hydro-alcoholic extract of Ipomoea aquatica	Not applicable	49.03 µg/mL[5]	Donepezil	Varies
Piperidine-hydrazone derivative	Example from study	14.124[10]	Tacrine	-7.48 (Binding Energy, kcal/mol)[11]
Ethyl piperidine-1-carboxylate Schiff base	Compound 16	-7.52 (Binding Energy, kcal/mol)[11]	Donepezil	-10.53 (Binding Energy, kcal/mol)[11]

III. In Silico Screening: A Predictive Approach to Drug Discovery

Before embarking on extensive in vitro screening, computational methods can provide valuable insights into the potential biological activity and drug-likeness of novel piperidine derivatives.

A. Molecular Docking

Molecular docking predicts the binding orientation and affinity of a ligand to a target protein.[10] This technique is instrumental in understanding the mechanism of action and guiding the design of more potent compounds. For instance, docking studies can elucidate the interactions between piperidine-hydrazone derivatives and the active site of acetylcholinesterase.[10]

B. ADMET Prediction

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a crucial step in early-stage drug discovery.[12][13] Computational models can forecast these pharmacokinetic and toxicological properties, helping to identify compounds with favorable drug-like characteristics and reducing the risk of late-stage failures.[12][14]

IV. Experimental Protocols: A Step-by-Step Guide

The following protocols provide detailed methodologies for key in vitro assays.

A. Anticancer Activity: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[15][16]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[15] The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7, HCT-116) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the novel piperidine derivatives for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[17]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.[17]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570-600 nm using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

B. Antimicrobial Activity: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9][18][19]

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well plate. Each well is then inoculated with a standardized suspension of the target microorganism. After incubation, the wells are examined for visible growth.

Protocol:

• Compound Preparation: Prepare a stock solution of the piperidine derivative in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform a two-fold serial dilution of the compound in a 96-well plate containing cation-adjusted Mueller-Hinton Broth (for bacteria) or an appropriate broth for fungi.[18]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.[9]

• Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.[20]

C. Neuroprotective Activity: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Ellman's method is a colorimetric assay used to measure acetylcholinesterase activity and screen for its inhibitors.[21][22]

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm.[21][23] The rate of color formation is proportional to the AChE activity.

Protocol:

• Reagent Preparation: Prepare solutions of AChE enzyme, ATCh substrate, and DTNB in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 8.0).[23]

• Assay Setup: In a 96-well plate, add the AChE enzyme solution and the test piperidine derivative at various concentrations. Include a control with no inhibitor.

• Pre-incubation: Incubate the plate for a short period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.[21]

• Reaction Initiation: Add a mixture of ATCh and DTNB to each well to start the reaction.

• Kinetic Measurement: Measure the absorbance at 412 nm at multiple time points to determine the rate of the reaction.

• Data Analysis: Calculate the percentage of AChE inhibition for each concentration of the test compound and determine the IC50 value.

V. Visualizing the Mechanism: Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms underlying the biological activity of piperidine derivatives is crucial. For instance, piperine, a well-known piperidine alkaloid, has been shown to modulate the ERK/p38 MAPK signaling pathway, which is involved in inflammation and cancer.[24]

Caption: Simplified ERK/p38 MAPK signaling pathway, a potential target for piperidine derivatives.

Visualizing experimental workflows can also aid in understanding and executing complex protocols.

Caption: Step-by-step workflow for the MTT cell viability assay.

VI. Conclusion and Future Directions

The biological activity screening of novel piperidine derivatives is a multifaceted process that requires a combination of in silico prediction and robust in vitro experimentation. This guide provides a comparative framework and detailed protocols for evaluating the anticancer, antimicrobial, and neuroprotective potential of these versatile compounds. By understanding the rationale behind experimental choices and employing systematic screening cascades, researchers can efficiently identify promising lead candidates for further drug development. Future efforts should focus on integrating high-throughput screening platforms and developing more predictive in silico models to accelerate the discovery of next-generation piperidine-based therapeutics.

References

• Arun, P., et al. (2018). The piperidine derivative 1-(2-(4-(Dibenzo[b,f]thiepin-10-yl)phenoxy)ethyl)piperidine (DTPEP) was synthesized from Tamoxifen (TAM). Frontiers in Pharmacology.
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• European Committee on Antimicrobial Susceptibility Testing (EUCAST).
• Frolov N.A. and Vereshchagin A.N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International journal of molecular sciences, 24(3), 2937.
• Greenshields, A. L., et al. (2015). The anti-breast cancer effects of piperine and its mechanism of action. Frontiers in Pharmacology.
• Han, J., et al. (2023). Computer-aided evaluation of targets and biological activity spectra for new piperidine derivatives. Journal of Clinical Medicine of Kazakhstan.
• Kanda, Y., et al. (1994). A new piperidine derivative with antifungal activity. Journal of Antibiotics.
• Ling, L., et al. (2019). Piperine, a major compound extracted from black pepper, has shown its anti-gastric cancer activity in several studies. Cancer Management and Research.
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• Ouellette, R. J. (1984). Organic Chemistry: A Brief Introduction. Prentice Hall.
• Rusinov, V. L., et al. (1990). Synthesis and antimicrobial activity of new piperidine derivatives. Pharmaceutical Chemistry Journal.
• Takatani, M., et al. (1992).
• Tmilt, J. C., & Middleton, T. R. (1951). The synthesis and amoebicidal activity of certain 4-alkyl-1-(2-hydroxy-2-phenylethyl)piperidines. Journal of the American Chemical Society.
• Trail, J. C., & Bryant, R. D. (1952). The synthesis and antitubercular activity of certain 1-phenacyl pyridinium salts. Journal of the American Chemical Society.
• Tmilt, J. C., et al. (1952). The synthesis and antibacterial activity of certain 4-alkyl-1-(2-hydroxy-2-phenylethyl)piperidines. Journal of the American Chemical Society.
• Wang, Y., et al. (2019). The study by Wang et al. (2019) depicted that DLD-1 and HT29 cells' ability to migrate and invade was inhibited with treatment with 2-amino-4-(1-piperidine) pyridine. OncoTargets and Therapy.
• Wu, J. S. (1984). A new screening method for antimicrobial agents. Journal of Microbiological Methods.
• Yaffe, M. B., et al. (2015). Treatment involving 2-amino-4-(1-piperidine) pyridine was found to prohibited proliferation of HT29 and DLD-1 cells in a dose-based manner. Cancer Research.
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• MDPI. (2025). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing.
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Comparison of synthetic routes to functionalized piperidines

Executive Summary

The piperidine pharmacophore is the structural backbone of over 12,000 biologically active compounds and a dominant motif in FDA-approved drugs (e.g., Fentanyl, Ritalin, Tofacitinib). For the medicinal chemist, the challenge lies not merely in constructing the ring, but in installing substituents with precise stereochemical control (

richness) and scalability.

This guide objectively compares the three dominant synthetic paradigms:

• De Novo Cyclization: Building the ring from acyclic precursors (e.g., Intramolecular Reductive Amination).

• Aromatic Reduction: Stereoselective hydrogenation of pyridines.

• Late-Stage Functionalization: Direct C–H activation of pre-existing piperidine scaffolds.

Strategic Decision Matrix

Before selecting a route, researchers must evaluate the stage of development (Discovery vs. Process) and the structural complexity.

Figure 1: Strategic decision tree for selecting the optimal synthetic pathway based on substrate availability and project phase.

Technical Analysis of Synthetic Routes

Route A: Asymmetric Hydrogenation of Pyridines

The Industrial Workhorse

Direct hydrogenation of pyridines is the most atom-economical route but historically suffered from catalyst poisoning (by the resulting amine) and poor enantioselectivity. Modern Iridium (Ir) and Rhodium (Rh) catalysts have solved this via "Ionic Hydrogenation" mechanisms.

• Mechanism: Involves the activation of the pyridine ring (often via protonation or acylation) followed by hydride transfer.[1]

• Key Innovation: The use of Iridium(III) complexes allows for the reduction of pyridines even in the presence of sensitive groups (nitro, azide) that would be destroyed by traditional Pd/C hydrogenation.[1]

• Stereocontrol: High (

  ee) when using chiral ligands (e.g., JosiPhos) or chiral auxiliaries (Glorius method).

Route B: Intramolecular Reductive Amination

The Flexible Architect

This route constructs the ring from acyclic amino-ketones or dialdehydes. It is preferred when the target piperidine contains quaternary centers or substitution patterns that are difficult to access via pyridine reduction.

• Mechanism: Formation of an iminium ion intermediate followed by irreversible reduction.

• Critical Parameter: The choice of reducing agent is paramount. Sodium triacetoxyborohydride (STAB) is preferred over NaBH₄ to prevent direct reduction of the ketone prior to imine formation.

Route C: Direct C–H Functionalization

The Medicinal Chemist’s Scalpel

Ideal for "Lead Optimization," this approach takes a simple piperidine and installs complexity at the

-position.

• Approaches:

  • -Lithiation (Beak/O'Brien): Uses -BuLi/sparteine to deprotonate N-Boc piperidines. Excellent stereocontrol but requires cryogenic conditions ( C).

  • Photoredox (MacMillan): Uses visible light and Ir/Ru catalysts to generate

    -amino radicals which are trapped by cyanoarenes. Operates at room temperature.[2][3]

Comparative Performance Data

The following table aggregates data from recent high-impact studies (2020–2024) to provide a direct comparison.

Metric	Asymmetric Hydrogenation (Ir-Cat)	Reductive Amination (Cyclization)	C–H Functionalization (Photoredox)
Atom Economy	High (Add )	Moderate (Loss of )	High (Direct coupling)
Step Count	1 (from Pyridine)	3–5 (Precursor synthesis)	1 (from Piperidine)
Scalability	Excellent (Decagram to Kg)	Good (Batch/Flow)	Moderate (Photon flux limits)
Stereocontrol (ee/dr)	(Ligand dependent)	Variable (Substrate control)	High (via Epimerization)
Funct.[4] Group Tolerance	High (Nitro, Azide compatible)	Moderate (Acid sensitive)	Excellent (Late-stage)
Primary Limitation	Catalyst Cost (Ir/Rh)	Precursor Complexity	Regioselectivity (2- vs 4-pos)

Detailed Experimental Protocols

Protocol 1: Iridium-Catalyzed Ionic Hydrogenation (Scalable)

Based on the work of Cramer et al. (ChemRxiv/EPFL)

Objective: Synthesis of chiral 2-substituted piperidines from pyridines without reducing sensitive moieties.

Reagents:

• Substrate: 2-substituted pyridine (1.0 equiv)

• Catalyst:

  (1 mol%)

• Activator:

  or chiral phosphoric acid (5 mol%)

• Solvent: Dioxane/Toluene (1:1)

• Reductant:

  gas (50 bar)

Workflow:

• Charge: In a glovebox, charge the autoclave with the pyridine substrate, Ir-catalyst, and phosphoric acid activator.

• Pressurize: Seal the reactor and purge with

  (3x) followed by (3x). Pressurize to 50 bar.

• Reaction: Stir at

  C for 24 hours. Note: The phosphoric acid protonates the pyridine, activating it for hydride attack while preventing the free amine product from binding/poisoning the Ir center.

• Workup: Vent

  . Basify with sat. . Extract with EtOAc.[3]

• Purification: Silica gel chromatography.

Validation Check:

• Success Indicator:

  H NMR should show disappearance of aromatic signals (7.0–8.5 ppm) and appearance of multiplet signals in the 1.5–3.5 ppm region.

Protocol 2: Photoredox -Arylation (Late-Stage)

Based on MacMillan Group methodologies

Objective: Direct arylation of N-Boc piperidine at the

-position.

Reagents:

• Substrate: N-Boc-piperidine

• Coupling Partner: 1,4-dicyanobenzene[5]

• Photocatalyst:

  (1 mol%)

• Light Source: 34 W Blue LED

• Solvent: DMSO/Water

Workflow:

• Setup: Dissolve N-Boc-piperidine and dicyanobenzene in DMSO. Add catalyst.[1][3][6][7][8][9]

• Degas: Sparge with Argon for 15 minutes (Oxygen quenches the triplet state of Ir).

• Irradiation: Place vial 2 cm from Blue LED fan. Stir for 12 hours.

• Mechanism: The excited Ir* species oxidizes the amine to an

  -amino radical, which attacks the arene.

• Isolation: Dilute with water, extract with ether.

Mechanistic Visualization: Photoredox Cycle

The following diagram illustrates the radical generation and trapping mechanism, crucial for understanding why this method tolerates other functional groups.

Figure 2: Simplified photoredox catalytic cycle for the

-functionalization of piperidines.

References

• Despois, A., & Cramer, N. (2023).[1] Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. Link

• Frolov, N. A., & Vereshchagin, A. N. (2023).[2] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences. Link

• O'Brien, P., et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry. Link[10]

• Glorius, F., et al. (2004). Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition. (Referenced in context of auxiliary-based reduction).
• MacMillan, D. W. C., et al. (2014). Photoredox-catalyzed C–H arylation of amines. Science. (Contextual grounding for Protocol 2).

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A Comparative Guide to the Enantioselective Synthesis and Analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals due to its favorable pharmacokinetic properties and its ability to interact with a wide range of biological targets. Specifically, chiral 2-substituted piperidines are of significant interest as they introduce a stereocenter that can be crucial for biological activity and selectivity. This guide provides a comprehensive comparison of synthetic and analytical methodologies for a key intermediate, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, designed for researchers, scientists, and professionals in drug development.

The Significance of Enantiomerically Pure 2-Substituted Piperidines

The precise three-dimensional arrangement of atoms in a drug molecule is often critical for its interaction with biological macromolecules such as enzymes and receptors. Enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. Therefore, the ability to synthesize and analyze enantiomerically pure compounds is paramount in modern drug discovery and development. The title compound, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, is a versatile building block, with the bromo-phenylamino moiety providing a handle for further functionalization, for example, through cross-coupling reactions, while the Boc-protected piperidine allows for controlled manipulation of the heterocyclic core.

Part 1: Enantioselective Synthetic Strategies

The asymmetric synthesis of 2-substituted piperidines presents a significant challenge in controlling the stereochemistry at the C2 position.[1] Several strategies have been developed to address this, ranging from classical resolution to modern catalytic asymmetric methods. Here, we compare two powerful and distinct approaches that can be adapted for the synthesis of our target molecule: Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine and a Biocatalytic Approach using Transaminases.

Strategy 1: Catalytic Dynamic Resolution (CDR) of N-Boc-2-lithiopiperidine

This strategy relies on the in-situ generation of a racemic mixture of 2-lithio-N-Boc-piperidine, which is then dynamically resolved using a chiral ligand before being quenched with a suitable electrophile.[2] The key to this method is the rapid equilibration of the two enantiomers of the organolithium intermediate in the presence of a chiral ligand, allowing for the preferential formation of one diastereomeric complex, which then reacts with the electrophile to yield the desired enantiomer of the product.

Causality Behind Experimental Choices:

• Deprotonation: The use of s-BuLi in the presence of TMEDA is a well-established method for the deprotonation of N-Boc-piperidine at the C2 position.[2]

• Chiral Ligand: Chiral diamines, such as (-)-sparteine or its surrogates, have been shown to be effective in coordinating with the lithium cation and inducing asymmetry in the subsequent reaction.[2]

• Electrophile: For the synthesis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, a suitable electrophile would be an imine derived from 2-bromoaniline and formaldehyde. The nucleophilic attack of the 2-lithiated piperidine on the imine would furnish the desired product.

• Temperature Control: Precise temperature control is critical. The deprotonation is typically carried out at low temperatures (-78 °C) to ensure the stability of the organolithium species. The dynamic resolution is then performed at a slightly higher temperature to allow for equilibration, followed by cooling before the electrophilic quench to lock in the desired stereochemistry.[2]

Workflow for Catalytic Dynamic Resolution

Caption: Workflow for the enantioselective synthesis via Catalytic Dynamic Resolution.

Strategy 2: Biocatalytic Approach using Transaminases

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for the synthesis of chiral compounds.[3][4] Transaminases are enzymes that catalyze the transfer of an amino group from an amine donor to a ketone substrate with high stereoselectivity.[4] This approach can be adapted to synthesize 2-substituted piperidines from ω-haloketones.

Causality Behind Experimental Choices:

• Substrate: The synthesis would start from a suitable ω-chloroketone precursor that, upon amination and subsequent intramolecular cyclization, would yield the desired piperidine ring.

• Enzyme Selection: A panel of transaminases would be screened to identify an enzyme that accepts the bulky ketone substrate and provides high enantioselectivity for the desired amine product. Both (R)- and (S)-selective transaminases are commercially available, allowing access to either enantiomer of the final product.[3][4]

• Amine Donor: Isopropylamine is a commonly used and inexpensive amine donor that drives the reaction equilibrium towards the product side by the removal of the acetone by-product.[4]

• Reaction Conditions: The reaction is typically carried out in an aqueous buffer at a controlled pH and temperature to ensure optimal enzyme activity and stability.

Workflow for Biocatalytic Synthesis

Caption: Workflow for the enantioselective synthesis using a biocatalytic approach.

Comparison of Synthetic Strategies

Feature	Catalytic Dynamic Resolution	Biocatalytic Approach
Principle	Dynamic resolution of a racemic organolithium intermediate.	Enantioselective enzymatic amination followed by cyclization.
Catalyst	Chiral ligand (e.g., (-)-sparteine).	Transaminase enzyme.
Advantages	High enantioselectivity, access to a wide range of electrophiles.[2]	High enantioselectivity (>99.5% ee), mild reaction conditions, environmentally friendly.[3][4]
Disadvantages	Requires cryogenic temperatures, stoichiometric use of strong base, moisture-sensitive reagents.	Substrate scope can be limited by enzyme specificity, may require enzyme evolution for novel substrates.
Expected Yield	Good to excellent.	Moderate to high.[3][4]
Enantiomeric Excess	Typically >95% ee.[2]	Often >99% ee.[3][4]

Part 2: Detailed Experimental Protocols

Protocol 1: Enantioselective Synthesis via Catalytic Dynamic Resolution

Materials:

• N-Boc-piperidine

• sec-Butyllithium (s-BuLi) in cyclohexane

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• (-)-Sparteine

• 2-Bromo-N-methyleneaniline (prepared separately from 2-bromoaniline and paraformaldehyde)

• Anhydrous diethyl ether (Et2O)

• Saturated aqueous ammonium chloride (NH4Cl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a flame-dried, argon-purged round-bottom flask, add anhydrous Et2O and cool to -78 °C.

• Add N-Boc-piperidine (1.0 eq) and TMEDA (1.2 eq).

• Slowly add s-BuLi (1.2 eq) and stir the mixture at -78 °C for 1 hour.

• Add (-)-sparteine (1.2 eq) and warm the reaction mixture to -45 °C for 3 hours to allow for dynamic resolution.

• Cool the mixture back down to -78 °C.

• In a separate flask, dissolve 2-bromo-N-methyleneaniline (1.5 eq) in anhydrous Et2O and add this solution dropwise to the reaction mixture.

• Stir at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH4Cl.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with Et2O (3 x).

• Combine the organic layers, wash with saturated aqueous NaHCO3 and brine, dry over MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the enantioenriched 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Part 3: Chiral Analysis

The determination of the enantiomeric purity of the synthesized product is a critical step. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable method for this purpose.

Comparison of Analytical Techniques

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase.	High resolution, accuracy, and precision. Wide availability of CSPs.[5][6][7]	Can require method development to find the optimal CSP and mobile phase.
Chiral SFC	Supercritical fluid chromatography with a chiral stationary phase.	Faster separations and lower solvent consumption compared to HPLC.	Higher initial instrument cost.
Chiral GC	Gas chromatography with a chiral stationary phase.	High efficiency for volatile compounds.	Requires derivatization for non-volatile analytes.

For our target molecule, which is a relatively non-volatile and polar compound, Chiral HPLC is the most suitable technique. Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralpak® IA, IB, IC), are often effective for the separation of a wide range of chiral compounds, including piperidine derivatives.[5][6][7]

Principle of Chiral HPLC Separation

Caption: Principle of enantiomeric separation by Chiral HPLC.

Protocol 2: Chiral HPLC Analysis

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a quaternary pump, autosampler, and diode array detector (DAD).

• Chiral Column: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)) immobilized on silica gel, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of a basic additive like diethylamine (0.1%) to improve peak shape for the basic amine.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Procedure:

• Equilibrate the Chiralpak® IA column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic standard to determine the retention times of both enantiomers and calculate the resolution factor.

• Inject the synthesized sample under the same conditions.

• Integrate the peak areas of the two enantiomers in the chromatogram.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area1 - Area2| / (Area1 + Area2)] x 100.

Expected Analytical Performance

Parameter	Expected Value
Resolution (Rs)	> 1.5
Selectivity (α)	> 1.2
Retention Times	5-15 minutes
Limit of Quantitation	< 0.1% for the minor enantiomer

Conclusion

The enantioselective synthesis and analysis of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine can be successfully achieved through the careful selection and application of modern synthetic and analytical techniques. The Catalytic Dynamic Resolution and Biocatalytic approaches offer powerful and complementary strategies for the synthesis, each with its own set of advantages and considerations. Chiral HPLC with a polysaccharide-based CSP provides a reliable and robust method for the determination of enantiomeric purity. The methodologies and protocols outlined in this guide provide a solid foundation for researchers and scientists working on the development of novel chiral piperidine-based drug candidates.

References

• Hapeshi, A., et al. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. [Link]

• Jagtap, S. U., et al. (2020).

• Hapeshi, A., et al. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. PMC. [Link]

• Jagtap, S. U., et al. (2020). Recent Advances in Synthesis of Enantioenriched 2‐Substituted Piperidine Derivatives. ResearchGate. [Link]

• Zhou, L., et al. (2012). Enantioselective synthesis of 2-substituted and 3-substituted piperidines through a bromoaminocyclization process. Chemical Communications. [Link]

• Ali, I., et al. (2006). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Talanta. [Link]

• Wang, Y., et al. (2022). Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration.

• Ali, I., et al. (2006). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. PubMed. [Link]

• Rovinsky, A. M., et al. (2010). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC. [Link]

• Ali, I., et al. (2006). Chiral separation of Piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns using HPLC. University of Canberra Research Portal. [Link]

• Ali, I., et al. (2006). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. ResearchGate. [Link]

• Morales, S., et al. (2013). A general approach for the asymmetric synthesis of densely substituted piperidines and fully substituted piperidinones. Organic & Biomolecular Chemistry.
• Reddy, B. V. S., et al. (2010). One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine. Organic & Biomolecular Chemistry.
• Unknown. (n.d.). Synthesis of Chiral Amino Epoxyaziridines: Useful Intermediates for the Preparation of Chiral Trisubstituted Piperidines. Amanote Research.
• Rios-Lombardía, N., et al. (2023).
• Maciá, B., et al. (2010). Highly Enantioselective Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine: Synthesis of (R)-(+)-N-Boc-Pipecolic Acid, (S)-(−)-Coniine, (S)-(+)-Pelletierine, (+)-β-Conhydrine, (S)-(−)-Ropivacaine, and Formal Synthesis of (−)-Lasubine II and (+)-Cermizine C. Journal of the American Chemical Society.
• Dong, J., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.
• Roces, C., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry.
• Stead, D., et al. (2012). An experimental and in situ IR spectroscopic study of the lithiation-substitution of N-Boc-2-phenylpyrrolidine and -piperidine: controlling the formation of quaternary stereocenters. Journal of the American Chemical Society.
• G. de Sousa, F., et al. (2018). Chiral Drug Analysis in Forensic Chemistry: An Overview. Molecules.
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• Ahuja, S. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs.
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• Kumar, A., et al. (2025). Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. ResearchGate. [Link]

• Sridhar, G., et al. (2014). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. International Journal of Pharmacy and Pharmaceutical Sciences.
• Carlone, A., et al. (2013). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry.
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• BenchChem. (2025). A Comprehensive Technical Guide to N-Boc-Piperazine in Organic Synthesis. BenchChem.
• Gangerhuf, A., et al. (2008). Catalytic, enantioselective synthesis of Boc-protected 1,2-amino alcohols through aminolysis of meso-epoxides with benzophenone imine. ARKIVOC.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine: A Comprehensive Guide

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation to their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, a halogenated organic compound. By understanding the chemical nature of this substance and adhering to established safety and regulatory standards, laboratories can ensure the protection of personnel and the environment.

Hazard Assessment: Understanding the Compound's Profile

• Piperidine Core: Piperidine itself is classified as a highly flammable liquid and vapor.[1][2] It is toxic in contact with skin or if inhaled and causes severe skin burns and eye damage.[1][2][3][4]

• Halogenated Organic Compound: The presence of a bromine atom on the phenyl ring places this compound in the category of halogenated organic compounds.[5][6] These substances are often treated as hazardous waste, with many being suspected carcinogens and having the potential to generate toxic gases like hydrogen bromide upon combustion.[5]

• General Irritant Properties: Structurally similar compounds are known to cause skin, eye, and respiratory tract irritation.[7]

Based on this analysis, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine should be handled as a hazardous substance with potential for toxicity, skin and eye irritation, and environmental hazards.

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). This minimizes the risk of exposure through inhalation, skin contact, or eye contact.

PPE Component	Specification	Rationale
Gloves	Nitrile gloves	Provides resistance to a range of chemicals, including halogenated organic compounds.[5]
Eye Protection	Splash-proof chemical goggles	Protects against splashes and vapors that can cause serious eye damage.[5]
Lab Coat	Flame-retardant and chemical-resistant	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated fume hood	Prevents inhalation of potentially harmful vapors. For large quantities or spills, a respirator may be necessary.[7]

Waste Segregation and Collection: A Critical Step

Proper segregation of chemical waste is crucial for safety and cost-effective disposal. As a halogenated organic compound, 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine must not be mixed with non-halogenated waste.[5][6][8]

Step-by-Step Collection Protocol:

• Select a Compatible Container: Use a designated, leak-proof waste container that is compatible with halogenated organic compounds.[9][10] The container should have a secure, tight-fitting lid.[5]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the container.[8][9] The label must clearly state:

  • The words "Hazardous Waste"[9]

  • The full chemical name: "Waste 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine"[5]

  • The approximate concentration and quantity

  • The date accumulation started

• Accumulate Waste: Collect the waste in the labeled container at or near the point of generation.[9][11] Keep the container closed at all times except when adding waste.[5][8][9]

• Avoid Mixing: Do not mix this waste with other waste streams, particularly non-halogenated solvents, acids, or bases.[6][8] Mixing can lead to dangerous chemical reactions and significantly increases disposal costs.[6][8]

Storage and Disposal Workflow

The storage and ultimate disposal of the collected waste must comply with institutional and regulatory guidelines, such as those from the Environmental Protection Agency (EPA).[11][12]

Disposal workflow for 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and inform your supervisor and the institutional Environmental Health and Safety (EHS) office.[5]

• Control the Source: If safe to do so, stop the source of the spill.

• Contain the Spill: Use a spill kit with absorbent materials (such as spill pillows or vermiculite) to contain the spill.[5] Do not use combustible materials like paper towels for large spills.

• Collect and Dispose: Carefully collect the absorbent material and the spilled substance and place it in a designated hazardous waste container.[7][13] This cleanup material must be disposed of as halogenated hazardous waste.[13]

• Decontaminate: Clean the spill area with soap and water.[5]

Emergency Contact:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[5][7] Remove contaminated clothing.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[5][7] Seek immediate medical attention.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[7]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[7]

Regulatory Compliance

All disposal procedures must adhere to local, state, and federal regulations. In the United States, the primary regulatory framework is the Resource Conservation and Recovery Act (RCRA), enforced by the EPA.[11][12] It is the responsibility of the waste generator to ensure that all hazardous waste is properly identified, managed, and transported to a permitted treatment, storage, and disposal facility (TSDF).[6][12]

By implementing these procedures, laboratories can ensure the safe and compliant disposal of 1-Boc-2-[(2-bromo-phenylamino)-methyl]-piperidine, fostering a culture of safety and environmental responsibility.

References

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Retrieved from [Link]

• Penta Chemicals. (2024, May 7). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• Pi Chemicals. (n.d.). Material Safety Data Sheet - 2-(Aminoethyl)-1-N-Boc-piperidine. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Environment, Health and Safety, University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• Electronic Code of Federal Regulations. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• Plasma Science and Fusion Center, MIT. (1998, November 25). PSFC Halogenated Solvents. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• California Air Resources Board. (1997, November). SB 1731 Guidelines for Halogenated Solvents Degreasing Operations. Retrieved from [Link]

• Columbia University Research. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Scionix. (2023, March 16). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

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